4-Chlorobenacil

• CAS: 42784-16-7

Core Science & Biosynthesis

4-Chlorobenzaldehyde: A Comprehensive Guide to Synthesis, Properties, and Pharmaceutical Applications

Executive Summary

In the realm of active pharmaceutical ingredient (API) synthesis and advanced materials, 4-Chlorobenzaldehyde (PCAD) stands as a foundational electrophilic building block. Characterized by a para-substituted chlorine atom on a benzaldehyde core, this compound offers a unique balance of steric accessibility and electronic activation. The electron-withdrawing nature of the chlorine atom mildly activates the carbonyl carbon toward nucleophilic attack, making it an ideal precursor for Schiff bases, heterocycles, and complex agrochemicals[1].

As a Senior Application Scientist, I approach the utilization of 4-chlorobenzaldehyde not merely as a reagent, but as a highly orchestrated thermodynamic system. This whitepaper dissects its physicochemical profile, details scalable synthetic routes, and provides field-proven, self-validating protocols for its downstream applications.

Physicochemical Profiling and Handling Dynamics

Understanding the physical properties of 4-chlorobenzaldehyde is critical for process scale-up. Notably, its melting point hovers around 46–50 °C[2]. In a pilot plant setting, this means the compound often presents as a solid in storage drums but can easily melt into a liquid during warm transit or via gentle drum heating.

Quantitative Data Summary

Property	Value	Scientific Implication
CAS Number	104-88-1	Standard identifier for regulatory compliance[2].
Molecular Formula	C₇H₅ClO	Defines the stoichiometric baseline for synthesis[2].
Molar Mass	140.57 g/mol	Used for precise molar equivalent calculations[2].
Appearance	White to pale yellow crystalline solid	Color shift to deep yellow indicates oxidation/degradation[3].
Melting Point	46–50 °C	Requires heated transfer lines in industrial processing[2].
Boiling Point	213–215 °C	High boiling point allows for high-temperature reflux reactions[2].
Density	1.196 g/cm³	Denser than water; phase separation will feature the organic layer on the bottom if using halogenated solvents[3].
Vapor Pressure	~0.18 mmHg (at 25 °C)	Low volatility, reducing inhalation risks at room temperature[4].
Water Solubility	935 mg/L (at 20 °C)	Practically insoluble in water; necessitates biphasic or organic solvent systems[3].
LogP	2.34	Lipophilic nature; easily crosses biological membranes, relevant for API design[3].

Storage & Stability Causality: 4-Chlorobenzaldehyde is sensitive to both air and light[3]. Exposure to atmospheric oxygen initiates a radical auto-oxidation cascade, converting the aldehyde into 4-chlorobenzoic acid. Therefore, it must be stored under an inert atmosphere (nitrogen or argon) below 30 °C[3].

Upstream Synthesis: From 4-Chlorotoluene to 4-Chlorobenzaldehyde

While laboratory-scale synthesis might utilize green biocatalysis (e.g., laccase-mediated oxidation)[5], industrial-scale manufacturing relies on the robust, highly controlled chlorination and subsequent catalytic hydrolysis of 4-chlorotoluene[6].

The causality behind selecting a two-step chlorination-hydrolysis route over direct oxidation lies in chemoselectivity. Direct oxidation often suffers from over-oxidation, yielding 4-chlorobenzoic acid. By forming a 4-chlorobenzyl chloride intermediate, we create a thermodynamic pause, allowing for controlled hydrolysis strictly to the aldehyde oxidation state.

Fig 1. Industrial synthesis pathway of 4-chlorobenzaldehyde via chlorination and hydrolysis.

Protocol 1: Industrial-Scale Simulation of 4-Chlorobenzaldehyde Synthesis

Objective: Synthesize 4-chlorobenzaldehyde via the catalytic hydrolysis of 4-chlorobenzyl chloride, minimizing over-oxidation[6].

Step-by-Step Methodology:

• Radical Chlorination (Benzylic Activation): Charge a glass-lined reactor with 4-chlorotoluene. Heat the system to 160–180 °C. Causality: High temperatures are required to sustain the radical chain reaction and favor side-chain substitution over electrophilic aromatic substitution on the ring.

• Initiator Addition & Chlorine Sparging: Add a radical initiator (1–1.5 wt% relative to 4-chlorotoluene) and begin sparging chlorine gas[6]. Self-Validating Step: Monitor the reaction via Gas Chromatography (GC). The reaction is deemed complete when the 4-chlorotoluene peak (m/z 126) is <1%.

• Catalytic Hydrolysis: Transfer the resulting 4-chlorobenzyl chloride to a hydrolysis vessel. Add water and a hydrolysis catalyst (0.5–0.8 wt%). Maintain the reaction for 6–12 hours[6]. Causality: The catalyst lowers the activation energy for the nucleophilic attack of water, preventing the need for extreme alkaline conditions that could trigger Cannizzaro disproportionation.

• Phase Separation and Purification: Cool the mixture to 25 °C. Extract the organic phase using toluene or dichloromethane. Wash with a mild aqueous bicarbonate solution to neutralize any formed 4-chlorobenzoic acid. Self-Validating Step: Perform a final GC/MS analysis. A successful run will show a dominant peak at m/z 140 (4-chlorobenzaldehyde) with <0.1% of m/z 156 (4-chlorobenzoic acid).

Downstream Application: Knoevenagel Condensation

In medicinal chemistry, 4-chlorobenzaldehyde is frequently subjected to Knoevenagel condensation to yield α,β-unsaturated compounds like 4-chlorobenzylidenemalononitrile[7]. These compounds are vital precursors for synthesizing complex heterocycles, including pyrazoles and antimicrobial agents.

Fig 2. Mechanistic workflow of the Knoevenagel condensation.

Protocol 2: Green Synthesis of 4-Chlorobenzylidenemalononitrile

Objective: Execute a Knoevenagel condensation using environmentally benign conditions (water-glycerol solvent system)[7].

Step-by-Step Methodology:

• Reactant Preparation: In a 100 mL round-bottom flask, combine 4-chlorobenzaldehyde (3 mmol) and malononitrile (3 mmol)[7].

• Solvent & Catalyst Addition: Add a water-glycerol mixture (1:1 v/v, 10 mL) followed by a catalytic amount of a weak base (e.g., piperidine). Causality: The water-glycerol system relies on the hydrophobic effect to drive the organic substrates together, drastically accelerating the reaction rate without relying on toxic organic solvents[7].

• Reaction Execution: Stir the mixture magnetically at room temperature for 24 hours[7]. Self-Validating Step: Monitor the reaction via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (7:3) eluent. The disappearance of the UV-active aldehyde spot indicates completion[7].

• Isolation: Quench the reaction by pouring the mixture into 50 mL of ice water. The product will precipitate as a solid[7]. Filter under vacuum and wash with cold water.

• Analytical Validation: Recrystallize from ethanol. Self-Validating Step: Run a ¹H NMR spectrum. The successful formation of the product is confirmed by the complete disappearance of the aldehyde proton (singlet at ~9.9 ppm) and the appearance of a new vinylic proton signal.

Safety and Regulatory Considerations

As an active electrophile, 4-chlorobenzaldehyde presents specific occupational hazards. It is classified under GHS as harmful if swallowed (H302), a skin/eye irritant (H315, H319), and toxic to aquatic life (H411)[2].

Incompatibility: It is highly incompatible with strong oxidizing agents, strong reducing agents, and strong bases[3]. Exposure to strong bases can trigger an exothermic Cannizzaro reaction, rapidly generating pressure in closed vessels. Always ensure local exhaust ventilation (LEV) is active during transfer operations, and utilize secondary containment to mitigate environmental release.

References

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An In-depth Technical Guide to the Physicochemical Properties of 4-Chlorobenzaldehyde

This guide provides a comprehensive overview of the core physicochemical properties of 4-Chlorobenzaldehyde (p-Chlorobenzaldehyde), a pivotal aromatic aldehyde in various scientific and industrial domains. This document is intended for researchers, scientists, and drug development professionals, offering not just data, but also insights into the practical implications of these properties.

Introduction: The Significance of 4-Chlorobenzaldehyde

4-Chlorobenzaldehyde, with the chemical formula C₇H₅ClO, is an organic compound featuring a benzene ring substituted with a chlorine atom at the para-position relative to a formyl (aldehyde) group.[1][2] This substitution pattern is crucial as it significantly influences the molecule's reactivity and physical characteristics compared to unsubstituted benzaldehyde. Its importance lies in its role as a versatile intermediate in the synthesis of a wide array of fine chemicals, including pharmaceuticals, agrochemicals, dyes, and specialty polymers.[3][4] Notably, it serves as a precursor in the production of the fungicide tebuconazole, the plant growth regulator uniconazole, and certain antimicrobial agents.[5][6]

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Chlorobenzaldehyde is paramount for its effective handling, application in synthesis, and for ensuring safety. These properties are summarized in the table below, followed by a more detailed discussion.

Property	Value	Source(s)
Molecular Formula	C₇H₅ClO	[1][7][8]
Molecular Weight	140.57 g/mol	[1][7][9]
CAS Number	104-88-1	[1][7][8]
Appearance	White to off-white or pale yellow crystalline solid/powder	[3][7][8]
Odor	Mild, aromatic, pungent aldehyde-like	[3][7]
Melting Point	45°C to 50°C (113°F to 122°F)	[1][3][10]
Boiling Point	213°C to 215°C (415°F to 419°F) at 760 mmHg	[1][3][7]
Density	~1.19 - 1.24 g/cm³ at 20-60°C	[3][11]
Vapor Pressure	0.162 - 0.9 hPa at 20-25°C	[11][12][13]
Solubility
In Water	Slightly soluble to insoluble (935 mg/L at 20°C)	[3][7][12]
In Organic Solvents	Soluble in ethanol, ether, benzene, chloroform, and acetone	[2][3][5]
Flash Point	87°C to 92°C (188.6°F to 197.6°F) (closed cup)	[8][11][14]
Refractive Index	~1.555 - 1.585	[12][15]

Structural and Molecular Characteristics

The structure of 4-Chlorobenzaldehyde, with its electron-withdrawing chlorine atom and aldehyde group, dictates its chemical behavior. The chlorine atom at the para position deactivates the benzene ring towards electrophilic substitution while the aldehyde group is a site for nucleophilic attack.

Caption: Chemical structure of 4-Chlorobenzaldehyde.

Solubility Profile: A Key to Reaction Engineering

The limited solubility of 4-Chlorobenzaldehyde in water is a critical consideration for reaction design.[3][7][12] This property necessitates the use of organic solvents for most synthetic applications. Its high solubility in common organic solvents like ethanol, ether, benzene, and acetone allows for homogeneous reaction conditions, which is often desirable for achieving high yields and selectivities.[2][3][5] When designing aqueous-organic biphasic reactions, the partitioning of 4-Chlorobenzaldehyde between the two phases will be a key parameter to control.

Thermal Properties and Stability

4-Chlorobenzaldehyde is a solid at room temperature with a relatively low melting point, which can simplify its handling and transfer in a laboratory or industrial setting.[1][3] It is described as stable but sensitive to air and light.[5][15] This sensitivity implies that prolonged exposure can lead to oxidation of the aldehyde group to a carboxylic acid (4-chlorobenzoic acid), which is often observed as an impurity.[16] Therefore, it is recommended to store the compound in a cool, dry, well-ventilated area, away from light and in a tightly closed container.[8][17] It is incompatible with strong bases, strong oxidizing agents, and strong reducing agents.[5][15]

Reactivity and Synthetic Applications

The aldehyde functional group is the primary site of reactivity in 4-Chlorobenzaldehyde, undergoing a variety of characteristic reactions.

Key Reactions

• Oxidation: The aldehyde can be readily oxidized to form 4-chlorobenzoic acid.[1]

• Reduction: Reduction of the aldehyde group yields 4-chlorobenzyl alcohol.[5]

• Condensation Reactions: It readily undergoes condensation reactions with amines to form Schiff bases (imines) and with compounds containing active methylene groups, such as malononitrile, to form Knoevenagel condensation products.[1][4]

These reactions are fundamental to its use as a building block in organic synthesis. For instance, its reaction with 2-nitroethanol is a key step in the synthesis of the antibiotic chloramphenicol.[18]

Caption: Key reaction pathways of 4-Chlorobenzaldehyde.

Experimental Protocols

Synthesis of 4-Chlorobenzaldehyde

A common laboratory-scale synthesis involves the hydrolysis of 4-chlorobenzal chloride.[1]

Protocol: Hydrolysis of 4-Chlorobenzal Chloride

• Apparatus Setup: Equip a round-bottom flask with a stirrer, reflux condenser, and a dropping funnel.

• Reaction: Charge the flask with 4-chlorobenzal chloride.

• Hydrolysis: Slowly add water through the dropping funnel while stirring. The reaction is exothermic and will generate hydrogen chloride gas, which should be trapped or neutralized.

• Work-up: After the reaction is complete, cool the mixture and pour it onto ice.

• Extraction: Extract the product with a suitable organic solvent, such as diethyl ether.

• Purification: Wash the organic layer with a sodium bicarbonate solution to neutralize any remaining acid, followed by a water wash. Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

• Isolation: Remove the solvent by rotary evaporation. The crude product can be further purified by vacuum distillation or recrystallization from a suitable solvent like ligroin.[19]

Another method involves the oxidation of 4-chlorobenzyl alcohol.[1][5]

Purification by Recrystallization

For obtaining high-purity 4-Chlorobenzaldehyde, recrystallization is a standard technique.

Protocol: Recrystallization of 4-Chlorobenzaldehyde

• Solvent Selection: Choose a solvent in which 4-Chlorobenzaldehyde is sparingly soluble at room temperature but highly soluble at elevated temperatures. Ligroin or a mixture of hexane and ethyl acetate are suitable choices.[4][19]

• Dissolution: Dissolve the crude 4-Chlorobenzaldehyde in a minimum amount of the hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration: Quickly filter the hot solution to remove any insoluble impurities and the activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Drying: Wash the crystals with a small amount of cold solvent and dry them in a desiccator or a vacuum oven at a low temperature.

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 4-Chlorobenzaldehyde.

• Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption band for the carbonyl (C=O) stretch of the aldehyde group around 1700 cm⁻¹. Other significant peaks will correspond to the C-Cl stretch and aromatic C-H and C=C vibrations.[20][21]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will exhibit a singlet for the aldehydic proton around 9.9-10.0 ppm. The aromatic protons will appear as two doublets in the region of 7.5-7.9 ppm, characteristic of a 1,4-disubstituted benzene ring.[13][18]

  • ¹³C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon around 191 ppm. The aromatic carbons will have distinct chemical shifts, with the carbon attached to the chlorine atom appearing at a lower field.[13]

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) at m/z 140 and an (M+2)⁺ peak at m/z 142 with an intensity ratio of approximately 3:1, which is characteristic of the presence of a single chlorine atom. The base peak is often the fragment resulting from the loss of a hydrogen atom (M-1)⁺ at m/z 139.[22][23]

Safety and Handling

4-Chlorobenzaldehyde is classified as harmful if swallowed and causes skin and serious eye irritation.[3][7] It may also cause an allergic skin reaction and respiratory irritation.[3][7] It is toxic to aquatic life with long-lasting effects.[3]

Recommended Handling Practices

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[17][24]

• Ventilation: Handle in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.[17]

• Storage: Store in a tightly closed container in a cool, dry place, protected from light and air.[8][17]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Caption: Essential safety precautions for handling 4-Chlorobenzaldehyde.

Conclusion

4-Chlorobenzaldehyde is a cornerstone intermediate in organic synthesis with a well-defined set of physicochemical properties. A comprehensive understanding of its structure, solubility, reactivity, and thermal stability, as presented in this guide, is essential for its safe and effective utilization in research and development. The provided experimental protocols and safety guidelines serve as a practical resource for scientists and professionals working with this important compound.

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• 4-Chlorobenzaldehyde 99.0% Colourless or yellowish crystal or powder. (n.d.). Yuanjinchem. Retrieved from [Link]

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• material safety data sheet - 4-chloro benzaldehyde 98%. (n.d.). Retrieved from [Link]

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4-Chlorobenzaldehyde (CAS 104-88-1): A Comprehensive Technical Guide on Structural Dynamics, Synthetic Utility, and Pharmaceutical Applications

Executive Summary

4-Chlorobenzaldehyde (CAS 104-88-1) is a para-halogenated aromatic aldehyde that serves as a critical electrophilic building block in organic synthesis, agrochemical formulation, and active pharmaceutical ingredient (API) development[1]. The presence of the electron-withdrawing chlorine atom at the para position significantly modulates the reactivity of the formyl group, making it highly susceptible to nucleophilic attack. This whitepaper dissects its physicochemical properties, mechanistic pathways, and field-proven experimental protocols, providing drug development professionals with a rigorous, self-validating framework for its application.

Physicochemical Profiling & Structural Dynamics

The molecular architecture of 4-chlorobenzaldehyde (C₇H₅ClO) dictates its behavior in solvent systems and its storage requirements[1]. The para-chloro substitution exerts a mild inductive electron-withdrawing effect (-I) that enhances the electrophilicity of the carbonyl carbon compared to unsubstituted benzaldehyde, facilitating rapid condensation reactions[2].

Table 1: Quantitative Physicochemical Properties & Experimental Impact

Property	Value	Causality / Impact on Experimental Design
Molecular Weight	140.57 g/mol [1]	Standardizes stoichiometric calculations in API synthesis.
Melting Point	46.0 – 47.5 °C[1][3]	Exists as a solid or supercooled melt at room temp; requires gentle warming for liquid transfer.
Boiling Point	213.5 °C[1]	High BP allows for high-temperature reflux reactions without significant evaporative loss.
Density	1.196 g/cm³ (at 60 °C)[3]	Denser than water; phase separation in aqueous workups will position the organic layer at the bottom if using halogenated solvents[4].
Solubility	< 1 mg/mL in water[4]	Dictates the use of biphasic systems or polar aprotic/protic organic solvents for homogeneous catalysis.
Vapor Pressure	~0.9 hPa at 20 °C	Low volatility reduces inhalation risk during standard benchtop handling, though it remains air-sensitive[5].

Mechanistic Pathways in Organic Synthesis

4-Chlorobenzaldehyde is a versatile precursor for carbon-carbon and carbon-nitrogen bond formation, essential in the synthesis of complex heterocycles.

Knoevenagel Condensation

The Knoevenagel condensation of 4-chlorobenzaldehyde with active methylene compounds (e.g., malononitrile) is a fundamental pathway to synthesize α,β-unsaturated nitriles[6]. The mechanism relies on the deprotonation of the active methylene by a weak base, forming a resonance-stabilized carbanion. This nucleophile attacks the highly electrophilic carbonyl carbon of 4-chlorobenzaldehyde. The subsequent alkoxide intermediate undergoes protonation and rapid dehydration to yield 4-chlorobenzylidenemalononitrile[1][6].

Logical flow of the Knoevenagel condensation mechanism for 4-chlorobenzaldehyde.

Schiff Base and Hydrazone Formation

Nitrogen nucleophiles, such as primary amines and hydrazines, readily add to the carbonyl group of 4-chlorobenzaldehyde[7]. This addition-elimination mechanism forms a neutral tetrahedral intermediate that dehydrates to form an imine (Schiff base) or hydrazone[7]. These derivatives are crucial for developing antimicrobial compounds and complex heterocycles like pyrazoles[2][8].

Pharmaceutical & Agrochemical Applications

The structural rigidity and lipophilicity imparted by the para-chlorophenyl moiety make this compound indispensable in drug design.

• Agrochemicals: It is a direct intermediate in the synthesis of triazole fungicides like tebuconazole and plant growth regulators like uniconazole and paclobutrazol[2][3].

• Pharmaceuticals: The aldehyde group facilitates heterocycle formation, yielding intermediates for antihypertensive, antibacterial, and antifungal drugs[2][9].

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols incorporate causality-driven steps, ensuring the system validates its own success through observable phase changes or chromatographic shifts.

Protocol 1: Microwave-Assisted Synthesis of 4-Chlorobenzylidenemalononitrile

This green chemistry approach minimizes solvent waste and accelerates reaction kinetics[6].

• Preparation: Combine 4-chlorobenzaldehyde (1.0 equiv) and malononitrile (1.0 equiv) in a microwave-safe reactor vessel.

  • Causality: Strict equimolar ratios prevent the formation of bis-adducts and simplify downstream purification.

• Solvation: Dissolve the mixture in 3 mL of methanol[6].

  • Causality: Methanol acts as a microwave-transparent polar solvent that stabilizes the transition state without absorbing excessive microwave energy itself.

• Irradiation: Subject the vessel to microwave irradiation (e.g., 50-100 W) for 2-5 minutes.

  • Causality: Microwave dielectric heating provides uniform thermal energy, drastically reducing the reaction time from 24 hours (room temp) to minutes[6].

• Validation (TLC): Monitor the reaction using Thin Layer Chromatography (Hexane:Ethyl Acetate 7:3)[6].

  • Causality: The disappearance of the UV-active 4-chlorobenzaldehyde spot confirms complete conversion, making the protocol self-validating.

• Isolation: Cool the mixture to precipitate the product, filter, and recrystallize from a hexane-dichloromethane (1:1) mixture[6].

Protocol 2: Synthesis of 4-Chlorobenzaldehyde Hydrazone

Adapted from standard large-scale procedures for heterocycle precursors[8].

• Dissolution: In a 500-mL round-bottomed flask, dissolve 4-chlorobenzaldehyde (5.00 g, 35.5 mmol) in 200 mL of methanol[8].

  • Causality: A dilute solution prevents exothermic runaway and ensures complete solvation of the solid aldehyde.

• Nucleophilic Addition: Add methylhydrazine (1.25 equiv) dropwise over 3 minutes[8].

  • Causality: Dropwise addition controls the rate of the exothermic nucleophilic attack, preventing the formation of azines (unwanted byproducts).

• Maturation: Stir at room temperature for 2 hours[8].

  • Causality: Allows the addition-elimination equilibrium to shift entirely toward the hydrazone product.

• Precipitation & Collection: Add water to induce precipitation. Collect the solid via vacuum filtration on a fritted glass Büchner funnel[8].

  • Causality: The hydrazone is highly insoluble in aqueous mixtures, driving the reaction to completion via Le Chatelier's principle.

Experimental workflow for the synthesis and isolation of 4-chlorobenzaldehyde hydrazone.

Handling, Safety, and Storage

4-Chlorobenzaldehyde is classified with GHS hazard statements H302 (Harmful if swallowed), H315 (Skin irritation), and H411 (Toxic to aquatic life)[1].

• Storage: The compound is air- and light-sensitive. It must be stored below +30°C in tightly sealed containers, ideally under an inert atmosphere (argon or nitrogen) to prevent autoxidation into 4-chlorobenzoic acid[3][5].

• Incompatibilities: It reacts vigorously with strong bases, strong reducing agents, and strong oxidizing agents[3][5].

References

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• ResearchGate - Synthesis and Characterization of Imine and Hydrazone of 4-Chlorobenzaldehyde [Link]

• Organic Syntheses - Regioselective Synthesis of Pyrazoles by the Reaction of Hydrazones[Link]

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4-Chlorobenzaldehyde: Molecular Structure, Physicochemical Dynamics, and Applications in Drug Development

Molecular Architecture and Electronic Dynamics

4-Chlorobenzaldehyde (CAS: 104-88-1) is a critical aromatic aldehyde utilized extensively as a building block in organic synthesis and pharmaceutical development[1]. Its molecular formula is C7H5ClO, and it presents structurally as a benzene ring substituted with a formyl group (-CHO) and a chlorine atom (-Cl) at the para (4-) position[1].

Structural Causality in Reactivity: The positioning of the electron-withdrawing chloro group at the para position fundamentally dictates the molecule's reactivity profile[2]. The chlorine atom exerts a strong electron-withdrawing inductive effect (-I) through the sigma bonds, which is only partially offset by its electron-donating resonance effect (+R) via the pi system[2]. This net electron withdrawal significantly increases the electrophilicity of the carbonyl carbon compared to an unsubstituted benzaldehyde[2]. Consequently, 4-chlorobenzaldehyde is highly susceptible to nucleophilic attack, making it an ideal candidate for condensation reactions (such as the Claisen-Schmidt condensation) required to build complex pharmaceutical scaffolds[2].

Quantitative Data Summary

The following table synthesizes the core physicochemical properties of 4-chlorobenzaldehyde, providing baseline metrics for analytical verification and experimental design[1][2].

Parameter	Value	Source
Molecular Formula	C7H5ClO	[1]
Molecular Weight	140.57 g/mol	[1][2]
Appearance	Colorless to light yellow crystalline powder	[1][2]
Melting Point	45–50 °C	[2]
Boiling Point	213–214 °C	[2]
Density	1.196 g/mL (at 61 °C)	[2]
Solubility	Insoluble in water; soluble in ethanol, ether, and benzene	[2]

Industrial Synthesis: Mechanistic Pathways and Protocols

The primary industrial and laboratory-scale synthesis of 4-chlorobenzaldehyde involves the chlorinated hydrolysis of p-chlorotoluene[3]. This method is favored for its scalability and high yield.

Experimental workflow for the synthesis of 4-chlorobenzaldehyde.

Experimental Protocol: Chlorinated Hydrolysis

• Reactant Loading & Initiation: Add p-chlorotoluene and phosphorus trichloride (PCl₃) to a reaction vessel. Raise the temperature to 155 °C under continuous light irradiation[3].

• Photo-Catalyzed Chlorination: Pass chlorine gas through the mixture, strictly controlling the temperature between 160–170 °C until the calculated stoichiometric amount is absorbed, yielding the chlorination solution[3].

• Acidic Hydrolysis: Transfer the intermediate solution into concentrated sulfuric acid under constant stirring. Maintain stirring for 5 hours at room temperature[3].

• Stratification & Quenching: Allow the mixture to stand and stratify. Extract the lower organic layer and precipitate it directly into ice water to induce crystallization[3].

• Filtration: Filter the crystallized product while maintaining the temperature below 5 °C. Wash the filter cake thoroughly with ice water to isolate the crude product[3].

• Purification (Self-Validation): Distill the crude product under reduced pressure, collecting the specific fraction at 108–111 °C (3.33 kPa) to ensure the isolation of pure 4-chlorobenzaldehyde[3].

Causality & Mechanistic Insight: The use of light provides the necessary activation energy for the homolytic cleavage of Cl₂, initiating a radical chain reaction. PCl₃ acts as a stabilizer to direct selective benzylic chlorination, preventing unwanted electrophilic aromatic substitution on the deactivated benzene ring[3]. During hydrolysis, concentrated H₂SO₄ acts as both a catalyst and a dehydrating agent, facilitating the conversion of the benzylic chloride intermediate into the aldehyde while sequestering the leaving chloride ions[3]. The final ice-water quench rapidly decreases the solubility of the hydrophobic aldehyde, forcing it to precipitate out of the acidic aqueous phase and maximizing recovery[3].

Applications in Drug Development: Chalcone Derivatives

In medicinal chemistry, 4-chlorobenzaldehyde is a vital precursor for synthesizing active pharmaceutical ingredients (APIs), particularly antibacterial, antifungal, and antidiabetic agents[4]. A prominent application is its use in the Claisen-Schmidt condensation to form chalcone derivatives, which exhibit significant alpha-amylase inhibitory activity for diabetes management.

Claisen-Schmidt condensation workflow for synthesizing chalcone derivatives.

Experimental Protocol: Chalcone Synthesis via Claisen-Schmidt Condensation

• Solvation: Dissolve 3.0 g (0.025 mol) of 4-chlorobenzaldehyde and 3.0 mL (0.025 mol) of acetophenone in 8 mL of ethanol within a conical flask.

• Base Catalysis: Dropwise, add 4 mL of a 30% NaOH solution to the stirring mixture.

• Controlled Condensation: Stir the reaction mixture continuously in an ice-cold water bath until the mass begins to solidify.

• Maturation: Store the solidified mass in cold conditions overnight to ensure the reaction is driven to completion.

• Isolation: Separate the solidified mass and dry it at room temperature to yield the highly pure chalcone derivative.

Causality & Mechanistic Insight: The 30% NaOH acts as a strong base to deprotonate the alpha-carbon of acetophenone, generating a highly nucleophilic enolate ion. Ethanol is selected as the solvent because it provides a homogenous medium capable of dissolving both the hydrophobic aromatic reactants and the aqueous base. The enhanced electrophilicity of 4-chlorobenzaldehyde's carbonyl carbon (driven by the para-chloro group) accelerates the nucleophilic attack by the enolate[2]. The ice-cold water bath is critical: the condensation is exothermic, and cooling prevents side reactions (such as the Cannizzaro reaction) while promoting the crystallization of the highly conjugated, less soluble chalcone product.

References

• Title: 4-Chlorobenzaldehyde | C7H5ClO | CID 7726 - PubChem Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Synthesis and Evaluation of Chalcone Derivatives for its Alpha-Amylase Inhibitory Activity Source: TSI Journals URL: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. 4-Chlorobenzaldehyde (104-88-1) at Nordmann - nordmann.global [nordmann.global]

Thermodynamics and Solubility of 4-Chlorobenzaldehyde in Organic Solvents: A Comprehensive Technical Guide

Executive Summary

4-Chlorobenzaldehyde (4-CBA) is a critical halogenated aromatic aldehyde utilized extensively as a building block in organic synthesis, agrochemical formulation (e.g., paclobutrazol), and pharmaceutical development. For researchers and process chemists, understanding the solubility profile of 4-CBA is paramount for optimizing reaction yields, designing purification workflows, and minimizing solvent waste. This whitepaper provides an in-depth analysis of the thermodynamic principles governing 4-CBA solvation, quantitative solubility data across various organic solvents, and a self-validating experimental protocol for empirical solubility determination.

The Causality of Solvation: Thermodynamic Principles

The dissolution of a crystalline solid like 4-CBA into an organic solvent is dictated by the delicate balance between lattice energy disruption and the formation of favorable solute-solvent interactions.

4-CBA (Melting Point: 46–47.5 °C) exists as a crystalline solid at standard room temperature[1]. The molecule features an electron-withdrawing para-chloro group that induces a strong dipole moment across the benzene ring toward the formyl group.

• In Polar Protic Solvents (e.g., Methanol, Ethanol): 4-CBA demonstrates high solubility. While 4-CBA lacks hydrogen-bond donating capabilities, its carbonyl oxygen acts as a potent hydrogen-bond acceptor. Solvents like methanol readily donate protons to the carbonyl group, while their alkyl chains interact with the aromatic ring via dispersion forces[2].

• In Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): Solvation is driven by strong dipole-dipole interactions. The alignment of the solvent's dipole with the highly polarized C=O and C-Cl bonds of 4-CBA results in a highly exothermic solvation enthalpy (

  ), easily overcoming the relatively low lattice energy of the crystal[3].

• In Non-Polar Aromatic Solvents (e.g., Toluene, Benzene): 4-CBA is highly soluble due to favorable

  stacking interactions between the solvent's aromatic ring and the solute's benzene core[1].

• In Aqueous Media (Contrast): 4-CBA is practically insoluble in water (approx. 935 mg/L or 0.0066 mol/L at 25 °C). The thermodynamic penalty for creating a solvation cavity in the highly cohesive hydrogen-bonded water network is not sufficiently offset by the limited hydrogen-bond acceptance of the aldehyde group[4].

Fig 2: Thermodynamic pathway of 4-Chlorobenzaldehyde solvation in organic solvents.

Quantitative Solubility Data

The table below synthesizes the equilibrium solubility of 4-CBA across various solvent systems at standard ambient temperature (25 °C).

Table 1: Solubility Profile of 4-Chlorobenzaldehyde at 25 °C

Solvent Class	Solvent	Solubility / Mole Fraction ( )	Observational State	Reference
Aqueous	Water	935 mg/L (0.0066 mol/L)	Practically Insoluble	4[4]
Polar Protic	Methanol	= 0.36	Highly Soluble	2[2]
Polar Protic	Ethanol	> 100 mg/mL	Easily Soluble	1[1]
Polar Aprotic	Acetone	Highly Soluble	Easily Soluble	3[3]
Aromatic	Toluene / Benzene	Highly Soluble	Easily Soluble	1[1]
Ether	Diethyl Ether	Highly Soluble	Easily Soluble	3[3]

Self-Validating Experimental Protocol: The Saturation Shake-Flask Method

To generate reliable, reproducible solubility data, kinetic dissolution methods (e.g., visual clearance upon stirring) are insufficient. A self-validating system must establish true thermodynamic equilibrium. The Isothermal Saturation Shake-Flask Method is the gold standard for this purpose[4].

Step-by-Step Methodology

Step 1: Preparation of the Saturated System

• Transfer 10.0 mL of the target organic solvent (e.g., anhydrous methanol or toluene) into a 20 mL hermetically sealed borosilicate glass vial.

• Incrementally add solid 4-CBA to the solvent while stirring until a visible suspension of undissolved solid persists. The presence of excess solid is the critical causal factor ensuring the chemical potential of the solid equals the chemical potential of the dissolved solute (equilibrium).

Step 2: Isothermal Equilibration

• Place the sealed vials in a thermostatic shaking water bath set precisely to 25.0 ± 0.1 °C.

• Agitate at 150 RPM for 48 hours. Causality note: 48 hours is required to overcome the activation energy barrier of lattice dissociation and ensure complete saturation without supersaturation artifacts.

• Allow the vials to stand undisturbed for 12 hours at the same temperature to allow the macroscopic solid particles to settle.

Step 3: Phase Separation

• Carefully extract 2.0 mL of the supernatant using a syringe equipped with a 0.22 µm PTFE syringe filter (PTFE is chosen to prevent adsorption of the aromatic aldehyde).

• Immediately dilute the extracted aliquot with the mobile phase solvent by a factor of 1:1000 to prevent precipitation upon minor temperature fluctuations.

Step 4: Orthogonal Quantification Relying on a single analytical method introduces a single point of failure. This protocol utilizes orthogonal validation:

• Primary Analysis (UV-Vis Spectroscopy): Measure the absorbance of the diluted aliquot at

  = 260 nm[4]. Calculate concentration using the Beer-Lambert Law against a pre-established calibration curve.

• Secondary Analysis (HPLC): Inject the sample into a C18 Reverse-Phase HPLC system. This step is crucial because 4-CBA can undergo auto-oxidation to 4-chlorobenzoic acid. HPLC separates the intact aldehyde from degradation products, ensuring the quantified solubility strictly represents 4-CBA.

Fig 1: Standardized shake-flask workflow for 4-Chlorobenzaldehyde solubility determination.

References

• MDPI : Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes. Available at: [Link]

• Digital Showcase (Oral Roberts University) : Open Notebook Science Challenge Solubilities of Organic Compounds in Organic Solvents. Available at: [Link]

• ChemBK : 4-Chloro Benzaldehyde - Upstream Downstream Industry. Available at: [Link]

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reactivity of the aldehyde group in 4-Chlorobenzaldehyde

An In-depth Technical Guide to the Reactivity of the Aldehyde Group in 4-Chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Chlorobenzaldehyde is a cornerstone intermediate in organic synthesis, prized for its versatile reactivity which is fundamentally governed by the electronic interplay between the aromatic ring, the chlorine substituent, and the aldehyde functional group. The chlorine atom, positioned para to the aldehyde, exerts a powerful, electron-withdrawing inductive effect (-I) and a weaker, electron-donating resonance effect (+R).[1][2] The net result of these competing forces is a significant increase in the electrophilicity of the carbonyl carbon, rendering it highly susceptible to nucleophilic attack compared to unsubstituted benzaldehyde.[1][3] This guide provides an in-depth exploration of the aldehyde group's reactivity in this molecule, synthesizing mechanistic principles with field-proven experimental protocols to empower researchers in designing and executing robust synthetic strategies.

The Electronic Landscape: Inductive vs. Resonance Effects

The chemical behavior of 4-chlorobenzaldehyde is a direct consequence of its electronic architecture. Understanding the dual nature of the chlorine substituent is critical to predicting its reactivity.

• Inductive Effect (-I): Due to its high electronegativity, chlorine withdraws electron density from the benzene ring through the sigma (σ) bond framework. This effect deactivates the ring and, more importantly, pulls electron density away from the aldehyde group, increasing the partial positive charge on the carbonyl carbon.[1][2]

• Resonance Effect (+R): The lone pairs of electrons on the chlorine atom can be delocalized into the pi (π) system of the aromatic ring.[1] This donation of electron density partially counteracts the inductive withdrawal.

However, for halogens, the inductive effect is generally dominant.[2] The consequence for the aldehyde group is a heightened electrophilicity, making it a prime target for a wide array of nucleophiles and a versatile handle for molecular construction.[3]

Core Reactivity: Nucleophilic Addition

The quintessential reaction of aldehydes and ketones is nucleophilic addition.[4][5] In this process, a nucleophile attacks the electrophilic carbonyl carbon, causing the rehybridization of the carbon from sp² to sp³ and forming a tetrahedral alkoxide intermediate.[6] This intermediate is then typically protonated to yield an alcohol.[4][6] The electron-withdrawing nature of the para-chloro substituent enhances the carbonyl carbon's electrophilicity, making 4-chlorobenzaldehyde an excellent substrate for such transformations.

Logical Workflow for Nucleophilic Addition

Caption: General mechanism for nucleophilic addition to 4-chlorobenzaldehyde.

Key Synthetic Transformations & Protocols

The enhanced reactivity of the aldehyde group in 4-chlorobenzaldehyde enables a variety of crucial carbon-carbon and carbon-heteroatom bond-forming reactions.

Grignard Reaction: Synthesis of Secondary Alcohols

The reaction with organometallic Grignard reagents is a fundamental method for creating new carbon-carbon bonds. 4-Chlorobenzaldehyde reacts readily with Grignard reagents to produce secondary alcohols after an acidic workup.[7][8]

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add magnesium turnings. Add a solution of bromobenzene in anhydrous diethyl ether dropwise. If the reaction does not initiate, gentle warming may be required. Reflux the mixture for 30-60 minutes after the addition is complete to ensure full formation of phenylmagnesium bromide.[7]

• Addition of Aldehyde: Cool the Grignard reagent solution to 0 °C in an ice bath. Dissolve 4-chlorobenzaldehyde (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution.[7][8]

• Reaction: After the addition, allow the mixture to warm to room temperature and stir for an additional 1-2 hours.[7]

• Work-up: Cool the reaction mixture again in an ice bath and quench by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) or dilute hydrochloric acid (e.g., 1 M HCl) to dissolve the magnesium salts.[7][8]

• Extraction & Purification: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with diethyl ether. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude product. The product can be further purified by recrystallization or column chromatography.

Wittig Reaction: Alkene Synthesis

The Wittig reaction is an invaluable method for converting aldehydes and ketones into alkenes.[9][10] It involves the reaction of 4-chlorobenzaldehyde with a phosphorus ylide (Wittig reagent), which replaces the carbonyl oxygen with the carbon moiety of the ylide.[11][12]

• Reaction Setup: Dissolve 4-chlorobenzaldehyde (1.0 equivalent) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir bar.[11][13]

• Ylide Addition: Add (carbethoxymethylene)triphenylphosphorane (1.2 equivalents) portion-wise to the stirred solution at room temperature.[11][13]

• Monitoring: Stir the reaction for two hours, monitoring its progress by Thin Layer Chromatography (TLC).[11][13]

• Work-up: Once the reaction is complete, evaporate the DCM with a stream of nitrogen. Dissolve the residue in a minimal amount of a solvent mixture like 25% diethyl ether in hexanes.[11][13]

• Purification: The byproduct, triphenylphosphine oxide, will precipitate as a white solid and can be removed by filtration. The filtrate is then concentrated, and the resulting crude product can be purified by microscale wet column chromatography.[11]

Caption: Simplified workflow of the Wittig olefination reaction.

Cannizzaro Reaction: Disproportionation

As 4-chlorobenzaldehyde lacks α-hydrogen atoms, it cannot form an enolate. In the presence of a strong base, it undergoes a characteristic disproportionation reaction known as the Cannizzaro reaction.[14][15] In this redox process, one molecule of the aldehyde is reduced to the corresponding primary alcohol (4-chlorobenzyl alcohol), while a second molecule is oxidized to the carboxylic acid (4-chlorobenzoic acid).[16][17][18]

• Reaction Setup: In a round-bottom flask, dissolve 4-chlorobenzaldehyde in methanol.[16][17]

• Base Addition: Add a concentrated aqueous solution of potassium hydroxide (KOH).[16][17]

• Heating: Attach a reflux condenser and heat the mixture in a water bath (around 75 °C) for approximately 1.5 hours with stirring.[16]

• Separation: After cooling, transfer the reaction mixture to a separatory funnel. Add water and diethyl ether to partition the products. The organic layer will contain the 4-chlorobenzyl alcohol, and the aqueous layer will contain the potassium 4-chlorobenzoate.

• Alcohol Isolation: Separate the layers. Wash the organic layer with water, dry it with an anhydrous salt (e.g., Na₂SO₄), and remove the solvent by distillation or rotary evaporation to isolate the 4-chlorobenzyl alcohol.[16]

• Acid Isolation: Cool the aqueous layer in an ice-water bath and carefully acidify it with concentrated hydrochloric acid (HCl) until the pH is approximately 3. The 4-chlorobenzoic acid will precipitate as a white solid.[16] Collect the solid by vacuum filtration and wash it with cold water.

Aldol Condensation: Synthesis of Chalcones

While 4-chlorobenzaldehyde cannot self-condense, it can participate in crossed or Claisen-Schmidt aldol condensations with enolizable ketones. This base-catalyzed reaction is a powerful method for forming α,β-unsaturated ketones, often known as chalcones, which are valuable scaffolds in medicinal chemistry.[19]

• Reactant Mixture: To a mortar and pestle, add one equivalent of 4-chlorobenzaldehyde and one equivalent of an appropriate ketone (e.g., 4-methoxyacetophenone).[20]

• Catalyst Addition: Add one equivalent of solid sodium hydroxide (NaOH) pellets.[20]

• Reaction: Grind the mixture thoroughly with the pestle for 5-15 minutes at room temperature. The reaction mixture will typically become a paste and may solidify.

• Work-up: Add water to the solid mass and triturate.

• Purification: Collect the crude chalcone product by vacuum filtration. Wash the solid with plenty of water to remove the base and any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent, such as ethanol.[20]

Quantitative Data Summary

Table 1: Physicochemical Properties of 4-Chlorobenzaldehyde

Property	Value	Reference(s)
Molecular Formula	C₇H₅ClO	[3][21]
Molar Mass	140.57 g/mol	[3][21]
Appearance	Colorless to light yellow crystalline powder	[3][22]
Melting Point	45-50 °C	[3]
Boiling Point	213-214 °C	[3][21]
Density	1.196 g/mL at 61°C	[3]
Solubility	Insoluble in water; soluble in ethanol, ether, benzene	[3][23]

Table 2: Key Spectroscopic Data for 4-Chlorobenzaldehyde

Spectral Data	Approximate Chemical Shift / Wavenumber	Reference(s)
IR (C=O Stretch)	~1705-1685 cm⁻¹	[3]
¹H NMR (Aldehyde Proton)	~9.9 - 10.0 ppm	[3][24]
¹³C NMR (Carbonyl Carbon)	~190.0 - 190.9 ppm	[3][25]
¹H NMR (Aromatic Protons)	~7.5 - 7.9 ppm (two doublets)	[3][24]
¹³C NMR (Aromatic Carbons)	~129-141 ppm	[25][26]

Conclusion

The aldehyde group in 4-chlorobenzaldehyde is a highly activated and synthetically versatile functional group. The electron-withdrawing effect of the para-substituent chlorine atom enhances the electrophilicity of the carbonyl carbon, facilitating a broad range of nucleophilic addition reactions. From the formation of alcohols and alkenes via Grignard and Wittig reactions to the disproportionation seen in the Cannizzaro reaction and the synthesis of complex chalcones through aldol condensations, 4-chlorobenzaldehyde remains an indispensable building block. A thorough understanding of its electronic properties and reactivity patterns, as detailed in this guide, is essential for professionals in chemical research and drug development to harness its full synthetic potential.

References

• Scribd. (n.d.). Cannizzaro Reaction of 4-Chlorobenzaldehyde. Available at: [Link]

• Scribd. (n.d.). Aldol Condensation of 4-Chlorobenzaldehyde. Available at: [Link]

• Homework.Study.com. (n.d.). 4-chlorobenzaldehyde is treated with KOH in alcohol as to yield two products. Show the mechanism.... Available at: [Link]

• Brainly.com. (2023, April 23). Draw the full mechanism of the crossed aldol condensation reaction of 4-chlorobenzaldehyde with acetone. Available at: [Link]

• Scribd. (n.d.). Reduction of 4 Chloro. Available at: [Link]

• Scribd. (n.d.). Cannizzaro Reaction of 4-Chlorobenzaldehyde. Available at: [Link]

• Transtutors. (2022, March 2). Benzaldehyde Is Subjected To A Chlorination Reaction Reaction Using Cl2/AlCl3. Will This Reaction Be.... Available at: [Link]

• Biological Magnetic Resonance Bank. (n.d.). BMRB entry bmse001029 - 4-chlorobenzaldehyde (C7H5OCl). Available at: [Link]

• ResearchGate. (n.d.). Scheme 1 Oxidation of 4-chlorobenzyl alcohol to 4-chlorobenzaldehyde.... Available at: [Link]

• Academia.edu. (n.d.). Advanced oxidation of 4-chlorobenzaldehyde in water by UV-light, ozonation and combination of both methods. Available at: [Link]

• Chemistry LibreTexts. (2021, August 16). 6: The Wittig Reaction (Experiment). Available at: [Link]

• ACS Publications. (2016, June 28). Investigating a Chemoselective Grignard Reaction in an Undergraduate Discovery Lab To Predict Reactivity and Final Products. Available at: [Link]

• Wikipedia. (n.d.). 4-Chlorobenzaldehyde. Available at: [Link]

• SpectraBase. (n.d.). 4-Chlorobenzaldehyde. Available at: [Link]

• NIST. (n.d.). Benzaldehyde, 4-chloro-. Available at: [Link]

• Wikipedia. (n.d.). Cannizzaro reaction. Available at: [Link]

• Chegg.com. (2022, March 22). Solved 4-chlorobenzaldehyde is our first reagent. Available at: [Link]

• PBworks. (2012, June 7). Experiment 6 - ch216sp12syllabus. Available at: [Link]

• ResearchGate. (n.d.). Aldol reaction between 4-chlorobenzaldehyde and ketones in various.... Available at: [Link]

• N/A

• YouTube. (2020, May 28). Experiment 2 A Grignard Reaction Synthesis of 4 chlorobenzhydrol. Available at: [Link]

• RSC Publishing. (2020, August 28). The Cannizzaro Reaction: Synthesis of p-Chlorobenzyl Alcohol and p-Chlorobenzoic Acid. Available at: [Link]

• ResearchGate. (2025, August 6). Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols.... Available at: [Link]

• Chegg.com. (2016, April 4). Solved show a oxidation/reduction reaction mechanism. Available at: [Link]

• SpectraBase. (n.d.). 4-Chlorobenzaldehyde hydrazone - Optional[1H NMR] - Spectrum. Available at: [Link]

• Wikipedia. (n.d.). Wittig reaction. Available at: [Link]

• Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism. Available at: [Link]

• Chegg.com. (2017, February 26). Solved ALDOL CONDENSATION OF 4-CHLOROBENZALDEHYDE AND. Available at: [Link]

• N/A

• Filo. (n.d.). The product formed by the reaction of chlorine with benzaldehyd.... Available at: [Link]

• Organic Syntheses. (n.d.). 6 - Organic Syntheses Procedure. Available at: [Link]

• Master Organic Chemistry. (2022, September 9). Nucleophilic Addition To Carbonyls. Available at: [Link]

• Penn State Pressbooks. (n.d.). 10.4 Nucleophilic Addition Reactions of Aldehydes and Ketones. Available at: [Link]

• Chemistry Steps. (n.d.). Nucleophilic Addition to Carbonyl Groups. Available at: [Link]

• Chemistry LibreTexts. (2025, January 19). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Available at: [Link]

• YouTube. (2023, February 12). Halogenation Reaction of Benzaldehyde|Chlorination| m-chlorobenzaldehyde|Benzoyl chloride|Class-12|. Available at: [Link]

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biological activity of 4-Chlorobenzaldehyde derivatives

An In-Depth Technical Guide on the Biological Activity of 4-Chlorobenzaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Derivatives of 4-Chlorobenzaldehyde have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities. The presence of the chlorine atom at the para position of the benzaldehyde ring significantly influences the electronic properties and lipophilicity of these molecules, often enhancing their interaction with biological targets.[1] This technical guide provides a comprehensive overview of the synthesis, biological evaluation, and structure-activity relationships of various classes of 4-Chlorobenzaldehyde derivatives, with a focus on their antimicrobial, antifungal, and anticancer properties. Detailed experimental protocols for the synthesis of key derivatives and for the evaluation of their biological activity are provided, along with visualizations of key experimental workflows and implicated signaling pathways. This guide is intended to serve as a valuable resource for researchers engaged in the discovery and development of novel therapeutic agents based on the 4-Chlorobenzaldehyde scaffold.

Introduction: The Versatile Scaffold of 4-Chlorobenzaldehyde

4-Chlorobenzaldehyde is an aromatic aldehyde that serves as a versatile building block in organic synthesis.[1] Its aldehyde functional group readily participates in a variety of chemical reactions, including condensation reactions to form Schiff bases and chalcones, while the chloro-substituted phenyl ring provides a handle for further chemical modification and influences the molecule's overall physicochemical properties.[1] The electron-withdrawing nature of the chlorine atom can modulate the reactivity of the aldehyde group and the aromatic ring, impacting how its derivatives interact with biological macromolecules.[1]

The exploration of 4-Chlorobenzaldehyde derivatives has led to the discovery of compounds with a wide range of pharmacological activities. This guide will delve into the key classes of these derivatives and their demonstrated biological potential.

Synthesis of Biologically Active 4-Chlorobenzaldehyde Derivatives

The synthetic versatility of 4-Chlorobenzaldehyde allows for the creation of a diverse library of derivatives. Two of the most common and effective methods for generating biologically active compounds are the synthesis of Schiff bases and chalcones.

Synthesis of 4-Chlorobenzaldehyde Schiff Base Derivatives

Schiff bases, characterized by the presence of an azomethine (-C=N-) group, are typically formed through the condensation reaction of a primary amine with an aldehyde or ketone.[2][3] This reaction is often carried out in an alcohol solvent and may be catalyzed by a small amount of acid.

This protocol describes a general procedure for the synthesis of a Schiff base from 4-Chlorobenzaldehyde and a primary amine (e.g., 4-aminophenol).

Materials:

• 4-Chlorobenzaldehyde

• 4-Aminophenol

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 4-Chlorobenzaldehyde (1 equivalent) in a minimal amount of absolute ethanol with stirring.

• In a separate beaker, dissolve the primary amine (1 equivalent) in absolute ethanol.

• Add the amine solution to the 4-Chlorobenzaldehyde solution in the round-bottom flask.

• Add a few drops of glacial acetic acid to the reaction mixture to catalyze the reaction.

• Attach a reflux condenser to the flask and heat the mixture to reflux with continuous stirring for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• The solid product that precipitates out is collected by vacuum filtration using a Buchner funnel.

• Wash the solid product with cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure Schiff base.

• Dry the purified product in a vacuum oven.

• Characterize the final product using appropriate analytical techniques, such as FT-IR, ¹H-NMR, and Mass Spectrometry.

Synthesis of 4-Chlorobenzaldehyde Chalcone Derivatives

Chalcones are characterized by an open-chain flavonoid structure with two aromatic rings joined by a three-carbon α,β-unsaturated carbonyl system.[4] They are typically synthesized via the Claisen-Schmidt condensation, which is an aldol condensation between a substituted benzaldehyde and an acetophenone in the presence of a base.[5]

This protocol outlines the synthesis of a chalcone from 4-Chlorobenzaldehyde and a substituted acetophenone.

Materials:

• 4-Chlorobenzaldehyde

• Substituted Acetophenone (e.g., 4-hydroxyacetophenone)

• Ethanol

• Sodium Hydroxide (NaOH) solution (e.g., 40%)

• Beaker

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• Dissolve the substituted acetophenone (1 equivalent) in ethanol in a beaker placed in an ice bath.

• Slowly add a solution of NaOH with constant stirring, keeping the temperature below 5°C.

• In a separate beaker, dissolve 4-Chlorobenzaldehyde (1 equivalent) in a small amount of ethanol.

• Add the 4-Chlorobenzaldehyde solution dropwise to the acetophenone solution in the ice bath with vigorous stirring.

• Continue stirring the reaction mixture in the ice bath for 2-3 hours.

• Allow the mixture to stand at room temperature overnight.

• Pour the reaction mixture into crushed ice and acidify with dilute HCl.

• The precipitated solid chalcone is collected by vacuum filtration.

• Wash the solid with cold water until the washings are neutral to litmus paper.

• Recrystallize the crude product from ethanol to obtain the pure chalcone.

• Dry the purified product and characterize it by FT-IR, ¹H-NMR, and Mass Spectrometry.

Antimicrobial Activity of 4-Chlorobenzaldehyde Derivatives

Derivatives of 4-Chlorobenzaldehyde, particularly Schiff bases and their metal complexes, have demonstrated significant activity against a range of pathogenic bacteria.[6] The imine group in Schiff bases is considered crucial for their biological activity.

Evaluation of Antimicrobial Activity

The antimicrobial efficacy of these compounds is typically assessed by determining their Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The broth microdilution method is a widely used technique for determining the MIC of an antimicrobial agent.[7][8]

Materials:

• Test compound (4-Chlorobenzaldehyde derivative)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Sterile saline or broth

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select several colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[7]

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compound in CAMHB in a 96-well microtiter plate to achieve a range of desired concentrations.[9]

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well of the microtiter plate containing the serially diluted compound.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plate at 35°C ± 2°C for 16-20 hours.[7][10]

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[10]

Quantitative Antimicrobial Activity Data

The following table summarizes the reported MIC values for some 4-Chlorobenzaldehyde derivatives against various bacterial strains.

Derivative Class	Compound	Bacterial Strain	MIC (µg/mL)	Reference
Schiff Base	4-((4-chlorobenzylidene)amino)phenol	E. coli	62.5	[6]
Schiff Base	4-((4-chlorobenzylidene)amino)phenol	S. aureus	62.5	[6]
Benzoxazole	2-[(4-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N'-[phenylmethylidene]acetohydrazide derivative	S. aureus	>100	[11]

Antifungal Activity of 4-Chlorobenzaldehyde Derivatives

Several derivatives of 4-Chlorobenzaldehyde, including thiosemicarbazones and certain Schiff bases, have exhibited promising antifungal properties.[12][13]

Evaluation of Antifungal Activity

Similar to antimicrobial testing, the antifungal activity is often evaluated by determining the MIC using a broth microdilution method, with modifications for fungal growth (e.g., using Sabouraud Dextrose Broth and appropriate incubation conditions).

Quantitative Antifungal Activity Data

Derivative Class	Compound	Fungal Strain	MIC (µg/mL)	Reference
Schiff Base	4-((4-chlorobenzylidene)amino)phenol	C. albicans	250	[14]
Thiosemicarbazone	Benzaldehyde thiosemicarbazone derivative	C. albicans	-	[13]

Anticancer Activity of 4-Chlorobenzaldehyde Derivatives

A significant body of research has focused on the anticancer potential of 4-Chlorobenzaldehyde derivatives, particularly chalcones and certain Schiff bases.[4][5] These compounds have been shown to induce cytotoxicity in various cancer cell lines.

Evaluation of In Vitro Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the cytotoxic effects of compounds on cancer cells.[15][16][17] The assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (4-Chlorobenzaldehyde derivative)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Sterile 96-well cell culture plates

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cancer cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a CO₂ incubator at 37°C.[18]

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing the different concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO) and a blank control (medium only).

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[18]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to reduce the yellow MTT to purple formazan crystals.[15]

• Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[18]

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.[15][16]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Quantitative Anticancer Activity Data

Derivative Class	Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Chalcone	Chalcone with 4-methoxy substitution	MCF-7 (Breast)	3.44	[5]
Chalcone	Chalcone with 4-methoxy substitution	HepG2 (Liver)	4.64	[5]
Chalcone	Chalcone with 4-methoxy substitution	HCT116 (Colon)	6.31	[5]
Benzoylpiperazine	1-(4-substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine	Various	Micromolar concentrations	[19]

Mechanism of Action and Structure-Activity Relationship (SAR)

Understanding the mechanism of action and the structure-activity relationship (SAR) is crucial for the rational design of more potent and selective 4-Chlorobenzaldehyde derivatives.

Implicated Signaling Pathways in Anticancer Activity

Several studies have indicated that the anticancer effects of 4-Chlorobenzaldehyde derivatives are mediated through the modulation of key signaling pathways involved in cell proliferation, survival, and apoptosis. For instance, some derivatives have been shown to induce G2/M cell cycle arrest and apoptosis through the PI3K/Akt and NF-κB signaling pathways.[20]

Caption: Potential mechanism of anticancer action of 4-Chlorobenzaldehyde derivatives via inhibition of the PI3K/Akt/NF-κB pathway, leading to apoptosis.

Structure-Activity Relationship (SAR) Insights

The is significantly influenced by the nature and position of substituents on the aromatic rings.

• The Role of the Chloro Group: The presence of the chlorine atom at the para-position is often associated with enhanced biological activity. Being an electron-withdrawing group, it can alter the electronic properties of the molecule and increase its lipophilicity, which may improve its ability to cross cell membranes.[1]

• Substituents on the Second Aromatic Ring: In chalcones and Schiff bases, the nature of the substituents on the second aromatic ring (derived from the acetophenone or amine) plays a crucial role. Electron-donating groups (e.g., methoxy) or electron-withdrawing groups (e.g., nitro) at different positions can modulate the activity, highlighting the importance of a balanced electronic and steric profile for optimal biological effect. For example, some studies have shown that methoxy substitution on the second aryl ring of chalcones can enhance their anticancer activity.[5]

Conclusion and Future Perspectives

4-Chlorobenzaldehyde derivatives represent a promising class of compounds with a diverse range of biological activities. Their facile synthesis and the potential for structural modification make them attractive candidates for the development of novel antimicrobial, antifungal, and anticancer agents. The data and protocols presented in this guide provide a solid foundation for further research in this area. Future studies should focus on the synthesis of new derivatives with improved potency and selectivity, a deeper investigation into their mechanisms of action, and in vivo evaluation to translate the promising in vitro results into potential therapeutic applications. A thorough understanding of the structure-activity relationships will be paramount in guiding the design of the next generation of 4-Chlorobenzaldehyde-based drugs.

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• PMC. (n.d.). Synthesis and Anticancer Activity Assay of Novel Chalcone-Sulfonamide Derivatives. PMC. [Link]

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• PubMed. (1990). Antimicrobial activity of a new derivative: N-(4-chlorobenzyl)-2-(1H-imidazol-1-ylmethyl)benzenamine. PubMed. [Link]

• FUDMA JOURNAL OF SCIENCES. (2023, February 10). SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL ACTIVITY OF SCHIFF BASE DERIVED FROM GLYCINE AND 4-CHLOROBENZOPHENONE AND ITS METALS COMPLEXES OF Cr(II) and Co(II). FUDMA JOURNAL OF SCIENCES. [Link]

• ResearchGate. (2020, March 15). A Novel Route of Synthesis for Schiff bases derived from 4-Chloro Benzaldehyde with 2 Amino 4-(P-Ethoxy Phenyl) Oxazole. ResearchGate. [Link]

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• PMC. (n.d.). Synthesis, Spectral Characterization, Thermal Investigation, Computational Studies, Molecular Docking, and In Vitro Biological Activities of a New Schiff Base Derived from 2-Chloro Benzaldehyde and 3,3′-Dimethyl-[1,1′-biphenyl]-4,4′-diamine. PMC. [Link]

• SCIRP. (n.d.). Synthesis, Characterization and Antibacterial Activities of Polydentate Schiff Bases, Based on Salicylaldehyde. SCIRP. [Link]

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4-Chlorobenzaldehyde: A Versatile Precursor in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chlorobenzaldehyde (p-Chlorobenzaldehyde), a chlorinated aromatic aldehyde with the chemical formula ClC₆H₄CHO, stands as a cornerstone in the edifice of modern organic synthesis.[1] This crystalline solid, typically appearing as colorless to light yellow, is characterized by a chlorine atom at the para position of the benzene ring relative to the aldehyde group.[2][3] Its unique electronic properties, stemming from the interplay between the electron-withdrawing chlorine atom and the aldehyde functionality, render it a highly versatile and valuable precursor in the synthesis of a wide array of organic molecules. This guide provides a comprehensive overview of 4-Chlorobenzaldehyde's role in organic synthesis, focusing on key reactions, mechanistic insights, and detailed protocols relevant to researchers and professionals in drug development and chemical sciences.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a precursor is paramount for its effective utilization in synthesis.

Property	Value	Reference
Molecular Formula	C₇H₅ClO	[1][2]
Molecular Weight	140.57 g/mol	[1][3][4]
Appearance	Colorless to light yellow crystalline powder	[3]
Melting Point	47.5 °C (117.5 °F; 320.6 K)	[1]
Boiling Point	213.5 °C (416.3 °F; 486.6 K)	[1]
Solubility	Insoluble in water; soluble in organic solvents like ethanol, ether, and benzene.	[2][3][5]

Core Synthetic Applications of 4-Chlorobenzaldehyde

The reactivity of 4-Chlorobenzaldehyde is dominated by the chemistry of the aldehyde group, which readily undergoes nucleophilic attack, and the influence of the chloro-substituted aromatic ring. This dual reactivity makes it a key starting material in the synthesis of pharmaceuticals, agrochemicals, and dyes.[2][5][6]

Carbon-Carbon Bond Forming Reactions

The construction of complex molecular frameworks often relies on the efficient formation of carbon-carbon bonds. 4-Chlorobenzaldehyde serves as an excellent electrophile in several fundamental C-C bond-forming reactions.

Grignard Reaction

The Grignard reaction is a powerful tool for creating carbon-carbon bonds by the addition of a nucleophilic organomagnesium halide (Grignard reagent) to the electrophilic carbonyl carbon of an aldehyde or ketone.[7]

Application Example: Synthesis of 4-Chlorophenyl-2-pyridinylmethanol

This compound is a key intermediate in the synthesis of various pharmaceuticals, including the antihistamine bepotastine.[8] The synthesis involves the nucleophilic addition of 2-pyridylmagnesium bromide to 4-Chlorobenzaldehyde.[8]

Experimental Protocol: Synthesis of 4-Chlorophenyl-2-pyridinylmethanol via Grignard Reaction [8]

Materials:

• Magnesium turnings

• 2-Bromopyridine

• 4-Chlorobenzaldehyde

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (activator)

• 1 M Hydrochloric acid

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• Preparation of Grignard Reagent:

  • Flame-dry a three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel.

  • Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in the flask.

  • Add a small amount of anhydrous ether to cover the magnesium.

  • Dissolve 2-bromopyridine (1.0 equivalent) in anhydrous ether in the dropping funnel and add a small portion to the magnesium suspension.

  • The reaction initiates when the iodine color fades and gentle refluxing is observed.

  • Add the remaining 2-bromopyridine solution dropwise to maintain a gentle reflux.

  • After addition is complete, stir for an additional 30-60 minutes.

• Reaction with 4-Chlorobenzaldehyde:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Dissolve 4-Chlorobenzaldehyde (1.0 equivalent) in anhydrous ether and add it dropwise to the stirred Grignard reagent, maintaining the temperature at 0 °C.

  • After addition, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of 1 M hydrochloric acid.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate.

  • Combine the organic layers, wash with water and then brine, and dry over anhydrous sodium sulfate.

  • Filter and remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization or column chromatography.

Wittig Reaction

The Wittig reaction is a highly versatile method for synthesizing alkenes by reacting a phosphorus ylide with an aldehyde or ketone.[9][10] This reaction is particularly valuable for its ability to form a carbon-carbon double bond with high regioselectivity.

Application Example: Synthesis of Ethyl Chloro-cinnamates

The reaction of 4-Chlorobenzaldehyde with a stabilized ylide, such as (carbethoxymethylene)triphenylphosphorane, yields the corresponding ethyl chloro-cinnamate. Stabilized ylides typically favor the formation of the (E)-alkene.[11]

Experimental Protocol: General Synthesis of Ethyl Chloro-cinnamates [11][12]

Materials:

• 4-Chlorobenzaldehyde

• (Carbethoxymethylene)triphenylphosphorane

• Anhydrous dichloromethane (DCM)

• Diethyl ether

• Hexanes

• Silica gel

Procedure:

• Reaction Setup:

  • In a dry vial, dissolve 4-Chlorobenzaldehyde (50 mg) in anhydrous dichloromethane (3 mL).

  • Add (carbethoxymethylene)triphenylphosphorane (1.2 molar equivalents) portion-wise to the stirring solution at room temperature.[11][12]

• Reaction Monitoring:

  • Stir the mixture at room temperature for two hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[11][12]

• Work-up:

  • Once the reaction is complete, evaporate the dichloromethane under a stream of nitrogen.[11][12]

  • Dissolve the residue in a minimal amount of 25% diethyl ether in hexanes to precipitate the triphenylphosphine oxide byproduct.[11][12]

• Purification:

  • Carefully transfer the supernatant to a clean vial.

  • Evaporate the solvent and purify the crude product by microscale wet column chromatography on silica gel.[11]

Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an aldehyde or ketone with an active methylene compound in the presence of a basic catalyst to form a new carbon-carbon double bond.[13]

Application Example: Synthesis of 4-Chlorobenzylidenemalononitrile

This compound is a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals.[13] It is synthesized through the Knoevenagel condensation of 4-Chlorobenzaldehyde and malononitrile, typically catalyzed by a weak base.[13]

Experimental Protocol: Knoevenagel Condensation [13]

Materials:

• 4-Chlorobenzaldehyde

• Malononitrile

• Weak base catalyst (e.g., piperidine, triethylamine)

• Solvent (e.g., ethanol, methanol)

• Ice water

Procedure:

• Reaction Setup:

  • Dissolve 4-Chlorobenzaldehyde and malononitrile in the chosen solvent.

  • Add a catalytic amount of the weak base.

• Reaction:

  • Stir the solution at room temperature for 24 hours.[13] The progress can be monitored by TLC.

• Work-up:

  • Pour the reaction mixture into ice water to precipitate the product.[13]

• Purification:

  • Collect the solid by filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., hexane-dichloromethane mixture).[13]

Synthesis of Heterocyclic Compounds

4-Chlorobenzaldehyde is a crucial building block in the synthesis of various heterocyclic compounds, many of which exhibit significant biological activity.

Application Example: Synthesis of N-Phenylpyrazoline Derivatives

N-phenylpyrazoline derivatives can be synthesized from chalcones, which are in turn prepared from 4-Chlorobenzaldehyde and a suitable acetophenone through a Claisen-Schmidt condensation.[14] These pyrazoline derivatives have been investigated for their antimalarial activity.[14]

Application Example: Synthesis of 1,2,4-Triazole Derivatives

4-Chlorobenzaldehyde can be reacted with 4-amino-5-furan-2-yl-4H-1,2,4-triazole-3-thiol to yield Schiff bases that are precursors to various triazole derivatives.[15]

Pharmaceutical Synthesis

The utility of 4-Chlorobenzaldehyde extends to the synthesis of active pharmaceutical ingredients (APIs).

Application Example: Synthesis of Chloramphenicol

A method for synthesizing the broad-spectrum antibiotic chloramphenicol has been developed using 4-Chlorobenzaldehyde and 2-nitroethanol as starting materials.[16][17][18] This synthetic route involves a chiral catalyst to produce a key intermediate, (1R, 2R)-2-nitro-1-(4-chlorophenyl)-1,3-propanediol, which is then converted to chloramphenicol through several steps including catalytic hydrogenation, dichloroacetylation, and nitro substitution.[16][17][18] This approach avoids the need for chiral resolution, making it more efficient for industrial production.[16]

Safety and Handling

As with any chemical reagent, proper handling and safety precautions are essential when working with 4-Chlorobenzaldehyde.

• Hazards: 4-Chlorobenzaldehyde is harmful if swallowed and causes skin and serious eye irritation.[19] It may also cause respiratory irritation.[19] It is sensitive to air and light.[20][21]

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection.[20] Handling should be done in a well-ventilated area.[20]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[20] Protect from exposure to light.[21]

• Spills: In case of a spill, remove all sources of ignition, dampen the solid material with 60-70% ethanol, and transfer it to a suitable container.[21]

Conclusion

4-Chlorobenzaldehyde is a remarkably versatile and indispensable precursor in organic synthesis. Its ability to participate in a wide range of reactions, particularly those forming carbon-carbon bonds and constructing heterocyclic systems, has solidified its importance in the synthesis of pharmaceuticals, agrochemicals, and other valuable fine chemicals. The continued development of novel synthetic methodologies, including those aligned with the principles of green chemistry, will undoubtedly expand the applications of this crucial building block in the years to come.[6] A thorough understanding of its reactivity, coupled with stringent safety practices, will enable researchers and drug development professionals to continue to harness the synthetic potential of 4-Chlorobenzaldehyde to its fullest extent.

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• CymitQuimica. (n.d.). CAS 104-88-1: 4-Chlorobenzaldehyde.
• Benchchem. (n.d.). Synthesis of 4-Chlorobenzylidenemalononitrile via Knoevenagel condensation.
• OXFORD LAB FINE CHEM LLP. (n.d.). Material Safety Data Sheet - 4-chloro benzaldehyde 98%.
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• CDH Fine Chemicals India. (n.d.). 4-Chloro Benzaldehyde CAS No 104-88-1 MATERIAL SAFETY DATA SHEET SDS/MSDS.
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• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of Chloro-Dienes via the Wittig Reaction.
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• The Expanding Role of 4-Chlorobenzaldehyde in Green Chemistry Synthesis. (2026, March 2).
• PBworks. (2012, June 7). Experiment 6 - ch216sp12syllabus.
• Google Patents. (n.d.). CN102399163B - Method for preparing chloramphenicol from 4-chloro-benzaldehyde.
• Patsnap. (n.d.). Method for synthesizing chloramphenicol from 4-chloro-benzaldehyde - Eureka.
• MDPI. (2004, March 31). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives.
• The Wittig Reaction: Synthesis of Alkenes. (n.d.).

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• 5. Preparation method and application of 4-chlorobenzaldehyde_Chemicalbook [chemicalbook.com]
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• 14. Synthesis of N-Phenylpyrazoline Derivative from 4-Chlorobenzaldehyde and 4-Chloroacetophenone and its Activity as an Antimalarial Agent | Scientific.Net [scientific.net]
• 15. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives | MDPI [mdpi.com]
• 16. CN102399162A - Method for synthesizing chloramphenicol from 4-chlorobenzaldehyde - Google Patents [patents.google.com]
• 17. Method for synthesizing chloramphenicol from 4-chloro-benzaldehyde - Eureka | Patsnap [eureka.patsnap.com]
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• 21. 4-CHLOROBENZALDEHYDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Protocols & Analytical Methods

Application Note: Synthesis, Characterization, and Biological Evaluation of 4-Chlorobenzaldehyde-Derived Schiff Bases

Executive Summary

Schiff bases (azomethines) are a highly versatile class of organic compounds characterized by the -C=N- functional group. In drug development, the incorporation of the 4-chlorophenyl moiety via 4-chlorobenzaldehyde significantly enhances the lipophilicity and electrophilicity of the resulting ligands. This structural modification improves their membrane permeability and binding affinity to biological targets, making them highly valuable as antimicrobial, anticancer, and antioxidant agents[1]. This application note provides a comprehensive, self-validating protocol for the synthesis of 4-chlorobenzaldehyde Schiff bases, their transition metal complexation, and subsequent in vitro biological screening.

Mechanistic Rationale: The Role of 4-Chlorobenzaldehyde

The synthesis of a Schiff base proceeds via a nucleophilic addition-elimination mechanism. Understanding the causality behind the reagent selection is critical for optimizing yields:

• Electrophilic Activation : The para-chloro substituent on 4-chlorobenzaldehyde acts as an electron-withdrawing group (via the inductive effect, -I). This increases the electrophilicity of the carbonyl carbon, facilitating the initial nucleophilic attack by the primary amine and accelerating reaction kinetics.

• Acid Catalysis : The addition of a catalytic amount of glacial acetic acid is a critical mechanistic choice. The acid protonates the oxygen atom of the intermediate hemiaminal, converting the hydroxyl group into a superior leaving group (water). This drives the dehydration step forward to form the stable azomethine (-C=N-) linkage[2].

• Tweedy's Chelation Theory : When these Schiff bases are complexed with transition metals (e.g., Cu²⁺, Co²⁺), the polarity of the metal ion is significantly reduced due to the partial sharing of its positive charge with donor groups and the delocalization of pi-electrons over the chelate ring. This increases the lipophilicity of the complex, enhancing its penetration through the lipid layers of microbial cell membranes and amplifying its biological efficacy[1].

Experimental Workflow Visualization

Mechanistic workflow of 4-Chlorobenzaldehyde Schiff Base synthesis and validation.

Experimental Protocols

Protocol A: Synthesis of N-(4-Chlorobenzylidene) Schiff Base Ligand

This protocol describes the condensation of 4-chlorobenzaldehyde with a primary amine (e.g., p-toluidine, 4-aminoantipyrine, or thiosemicarbazide)[1][3].

• Preparation : In a 50 mL round-bottom flask, dissolve 10 mmol of the primary amine in 20 mL of absolute ethanol. Ethanol is chosen as the solvent because it solubilizes both reactants and allows for an optimal reflux temperature (~78°C) without thermally degrading the azomethine product[2].

• Addition : Slowly add an equimolar amount (10 mmol, ~1.40 g) of 4-chlorobenzaldehyde dissolved in a minimal amount of ethanol to the stirring amine solution[2][3].

• Catalysis : Add 2-3 drops of glacial acetic acid to the mixture to catalyze the dehydration of the hemiaminal intermediate[2].

• Reflux : Equip the flask with a reflux condenser. Heat the mixture to reflux on a magnetic stirrer hot plate for 4-6 hours[2].

• Reaction Monitoring (Self-Validation) : Monitor the reaction progress using Thin Layer Chromatography (TLC) utilizing an ethyl acetate:hexane (3:7) solvent system. The disappearance of the 4-chlorobenzaldehyde spot under a UV lamp confirms reaction completion[2].

• Isolation : Cool the mixture to room temperature, then place it in an ice bath to induce crystallization. Filter the resulting precipitate (typically dark yellow crystals) using a Büchner funnel under vacuum[2].

• Purification : Wash the crystals with cold ethanol and diethyl ether to remove unreacted starting materials, then dry in a vacuum desiccator over anhydrous calcium chloride.

Protocol B: Synthesis of Transition Metal Complexes

• Dissolution : Dissolve 10 mmol of the synthesized Schiff base ligand in 30 mL of methanol[3].

• Metal Addition : Add a methanolic solution containing 5 mmol of the desired metal acetate or chloride salt (e.g., CuCl₂·2H₂O or CoCl₂·6H₂O) to achieve a 1:2 Metal:Ligand stoichiometric ratio[3].

• Reflux : Reflux the mixture for 5-7 hours. The formation of a distinctively colored precipitate (e.g., green/brown for Cu(II) complexes) indicates successful coordination[3].

• Recovery : Cool the mixture, filter the complex, wash thoroughly with methanol, and dry in vacuo[3].

Protocol C: In Vitro Antimicrobial Screening (Agar Well Diffusion)

• Preparation : Prepare Mueller Hinton Agar media and pour it into sterile Petri dishes. Swab the surface evenly with a standardized inoculum (10⁵–10⁶ CFU/mL) of the test microorganism[1][4].

• Well Creation : Use a sterile cork borer to punch uniform 6 mm wells into the solidified agar[1].

• Dosing : Dissolve the free Schiff base and its metal complexes in dimethylsulfoxide (DMSO) at a concentration of 20 mg/mL. Add 50-100 µL of the test solutions into separate wells. Use pure DMSO as a negative control and a standard antibiotic (e.g., Amoxicillin) as a positive control[1][4].

• Incubation : Incubate the plates at 37°C for 24 hours for bacterial strains or at 28°C for 48 hours for fungal strains[1].

• Measurement : Measure the diameter of the zone of inhibition (in mm) around each well to quantify antimicrobial efficacy[1].

Analytical Validation & Data Presentation

To ensure scientific integrity, the synthesized compounds must be validated spectroscopically to confirm the formation of the azomethine linkage and subsequent metal coordination.

• FT-IR Spectroscopy : The defining feature of successful condensation is the disappearance of the highly intense carbonyl (C=O) stretching frequency of 4-chlorobenzaldehyde at ~1700 cm⁻¹ and the emergence of a sharp azomethine (-HC=N-) stretch between 1600–1630 cm⁻¹. Upon metal complexation, this C=N band typically shifts to lower frequencies by 10-20 cm⁻¹, confirming coordination through the azomethine nitrogen.

• ¹H NMR Spectroscopy : The formation of the imine is definitively proven by a distinct singlet peak in the ¹H NMR spectrum at approximately δ 8.2–8.6 ppm, corresponding to the azomethine proton (-CH=N-)[3].

Table 1: Representative Physicochemical and Spectral Validation Data

Compound	Yield (%)	Melting Point (°C)	IR: ν(C=N) (cm⁻¹)	¹H NMR: -CH=N- (ppm)
Free Ligand (4-Chlorobenzylidene derivative)	70 - 85%	198 - 215	1610 - 1625	8.35 (s, 1H)
Cu(II) Complex	65 - 75%	> 250 (decomp)	1595 - 1605	N/A (Paramagnetic)
Co(II) Complex	60 - 70%	> 250 (decomp)	1590 - 1600	N/A (Paramagnetic)
(Note: Data synthesized from representative 4-chlorobenzaldehyde Schiff base studies[2][3].)

Table 2: Representative Antimicrobial Activity (Zone of Inhibition in mm)

Test Compound (in DMSO)	E. coli (Gram -)	S. aureus (Gram +)	C. albicans (Fungi)
Free Schiff Base Ligand	12	14	10
Cu(II) Complex	18	21	16
Co(II) Complex	16	19	14
Control (Standard Antibiotic)	22	24	20
(Note: Metal complexes consistently outperform the free ligand due to enhanced lipophilicity and membrane penetration[1].)

References

• Synthesis, characterization, antimicrobial and DNA cleavage studies on some metal complexes incorporating 4-chlorobenzaldehyde and 4-aminoantipyrine. Journal of Chemical and Pharmaceutical Research (JOCPR). URL:[Link]

• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING OF Mn(II), Co(II), Ni(II), Cu(II) and Zn(II) IONS WITH SCHIFF BASE POSSESSING THIOSEMICARBAZONE MOIETY. Rasayan Journal of Chemistry. URL:[Link]

• Pharmacological Activities of a Synthesized Schiff Base and its Polymer Complexes. Journal of Chemical and Pharmaceutical Research (JOCPR). URL:[Link]

• Schiff Base Synthesis, Characterization, and Bioactivity. ER Publications. URL:[Link]

• Synthesis, characterization, antimicrobial and DNA cleavage studies on some metal complexes incorporating 4-chlorobenzaldehyde and 4-aminoantipyrine. Journal of Chemical and Pharmaceutical Research (JOCPR). URL:[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. erpublications.com [erpublications.com]

Application Note: 4-Chlorobenzaldehyde in Crossed Aldol Condensation Reactions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, protocol optimization, and self-validating analytical workflows for Claisen-Schmidt condensations.

Executive Summary

The crossed aldol condensation of 4-chlorobenzaldehyde (4-CBA) with enolizable ketones is a premier synthetic pathway for generating α,β-unsaturated carbonyl compounds, such as chalcones and dienones[1][2]. These conjugated systems are critical pharmacophores in drug development, exhibiting potent antimalarial, anti-inflammatory, and antioxidant properties[3]. This application note provides a comprehensive, field-proven guide to executing, optimizing, and validating Claisen-Schmidt condensations using 4-CBA, grounded in mechanistic causality and rigorous quality control.

Mechanistic Causality: The Role of 4-Chlorobenzaldehyde

To design a successful synthesis, one must understand the thermodynamic and kinetic drivers of the reaction. 4-Chlorobenzaldehyde is uniquely suited for crossed aldol condensations (specifically the Claisen-Schmidt variation) due to two structural features:

• Absence of α-Hydrogens: 4-CBA cannot form an enolate. This strictly dictates its role as an electrophile, preventing the formation of complex, self-condensing product mixtures and ensuring high cross-condensation selectivity[2].

• Inductive Electron Withdrawal: The para-chloro substituent exerts an electron-withdrawing inductive effect, which intensifies the partial positive charge on the carbonyl carbon. This accelerates the nucleophilic attack by the ketone enolate compared to unsubstituted benzaldehyde[1][3].

The reaction proceeds via a base-catalyzed E1cB (Elimination unimolecular conjugate base) mechanism. Following the initial nucleophilic addition to form a β-hydroxy ketone (aldol intermediate), the system undergoes rapid dehydration. This dehydration is thermodynamically driven by the formation of a highly stable, extended conjugated system linking the aromatic ring and the carbonyl group[1][2].

Figure 1: Base-catalyzed Claisen-Schmidt condensation mechanism for 4-chlorobenzaldehyde.

Catalytic Systems & Parameter Optimization

While traditional homogeneous base catalysis (e.g., NaOH in ethanol) remains the industry standard for its scalability[3][4], modern green chemistry approaches have introduced highly efficient heterogeneous and solvent-free alternatives[5]. Table 1 summarizes the quantitative data across various validated catalytic systems.

Table 1: Optimization of Reaction Conditions for 4-CBA Condensations

Catalytic System	Solvent Environment	Temperature	Typical Yield	Key Advantage / Causality	Ref
NaOH (aq)	Ethanol / Water	0–25 °C	74–83%	Standard, highly scalable. Ethanol ensures reactant miscibility while water solubilizes the base.	[3][4]
NA-NHSO₃H	Water	Room Temp	>85%	Green chemistry. Functionalized natural asphalt acts as a recoverable solid acid catalyst.
SbCl₅/SiO₂	Solvent-Free	40–50 °C	Excellent	High regio- and stereoselectivity; eliminates hazardous solvent waste.	[5]
MTSA	Solvent-Free	75 °C	High	Melamine trisulfonic acid provides rapid reaction times via solid-state acid catalysis.	[6]

Standard Operating Protocols (SOPs)

The following protocols utilize the traditional NaOH/Ethanol system, optimized for high yield and reliable crystallization.

Figure 2: Standard experimental workflow for the crossed aldol condensation of 4-chlorobenzaldehyde.

Protocol A: Synthesis of a Monochalcone (1:1 Stoichiometry)

Target: (E)-1-(4-methoxyphenyl)-3-(4-chlorophenyl)prop-2-en-1-one

• Reagent Preparation: In a 50 mL round-bottom flask, dissolve 4-chlorobenzaldehyde (1.0 eq) and 4-methoxyacetophenone (1.0 eq) in a minimal volume of absolute ethanol[4][7].

  • Causality: A 1:1 stoichiometry prevents double condensation. Ethanol acts as a miscible co-solvent that dissolves the organic precursors while remaining compatible with the aqueous base[7].

• Catalysis: Cool the mixture to 0–5 °C in an ice bath. Slowly add 10% aqueous NaOH (0.5 eq) dropwise over 10 minutes[8][9].

  • Causality: Dropwise addition under cooling controls the exothermic enolate formation, preventing localized high-pH zones that could trigger side reactions (e.g., Cannizzaro reaction, though 4-CBA is less susceptible than unsubstituted benzaldehyde)[8].

• Propagation: Remove the ice bath and stir at room temperature for 2–3 hours. Monitor via TLC[10].

  • Causality: As the highly conjugated, non-polar chalcone forms, it will precipitate out of the polar ethanol/water matrix. This phase separation thermodynamically drives the equilibrium forward (Le Chatelier's principle)[2].

• Isolation: Filter the heavy precipitate under vacuum. Wash the filter cake thoroughly with ice-cold distilled water until the filtrate is neutral to pH paper[8].

  • Causality: Ice-cold water removes residual NaOH and unreacted polar starting materials without dissolving the target chalcone[8].

• Purification: Recrystallize the crude solid from hot ethanol to yield the pure product[2].

Protocol B: Synthesis of a Bis-benzylidene Derivative (2:1 Stoichiometry)

Target: 1,5-bis(4-chlorophenyl)-1,4-pentadien-3-one

• Reagent Preparation: Dissolve 4-chlorobenzaldehyde (2.0 eq) and acetone (1.0 eq) in absolute ethanol[1][11].

• Catalysis: Add 10% aqueous NaOH dropwise at room temperature[8].

  • Causality: Acetone possesses two sets of α-hydrogens. The 2:1 stoichiometry ensures that after the first condensation forms a monochalcone intermediate, the remaining α-hydrogens are deprotonated to attack a second molecule of 4-CBA, forming the extended dienone[1].

• Propagation & Isolation: Stir for 30–60 minutes until a dense yellow crystalline solid forms. Filter, wash with cold water, and recrystallize from ethyl acetate[8].

Self-Validating Quality Control

A robust protocol must be self-validating. Use the following analytical markers to confirm the success of the 4-CBA condensation:

• In-Process TLC: Use a Hexane:Ethyl Acetate (7:3 or 12:2) mobile phase[7][10]. The product spot will exhibit a lower

  value than the starting ketone but a higher than baseline polar impurities. The disappearance of the 4-CBA spot indicates reaction completion.

• FTIR Spectroscopy Markers:

  • Loss of Reactants: Verify the disappearance of the distinctive aldehyde C-H stretching bands at 2746 cm⁻¹ and 2846 cm⁻¹[3].

  • Product Confirmation: The carbonyl (C=O) stretch will shift from ~1674 cm⁻¹ (in the starting ketone) to ~1655–1658 cm⁻¹ due to the new extended conjugation[3][4]. Look for the appearance of a strong conjugated C=C stretch at ~1601 cm⁻¹ and a trans C-H bending vibration at ~987 cm⁻¹[3][4].

• NMR Spectroscopy Markers: The ¹H-NMR spectrum is critical for stereochemical validation. The newly formed alkene protons will appear as two distinct doublet peaks (typically around 7.43 and 7.73 ppm). A coupling constant of

  Hz definitively confirms the trans (E) geometry of the resulting double bond[3].

References

• Draw the full mechanism of the crossed aldol condensation reaction of 4-chlorobenzaldehyde with acetone. | Brainly.com |1

• Technical Support Center: Optimizing Condensation Reactions of 4-Chlorobenzaldehyde | Benchchem.com | 10

• Organic Chemistry Laboratory Experiments Stage 2 | UOMustansiriyah.edu.iq | 2

• Aldol Condensation of 4-Chlorobenzaldehyde | Scribd.com | 4

• Draw out a detailed mechanism of the formation of 4-Chlorochalcone with 4-Chlorobenzaldehyde. | Study.com | 12

• Solved Draw the full mechanism of the crossed aldol | Chegg.com | 11

• SYNTHESIS AND ANTI-OXIDANT ACTIVITY OF DIBENZALKETONES | IJRPC.com | 8

• Synthesis of N-Phenylpyrazoline Derivative from 4-Chlorobenzaldehyde and 4-Chloroacetophenone and its Activity as an Antimalaria | Scientific.net | 3

• SYNTHESIS OF CHALCONES | Jetir.org | 7

• Exploring the catalytic activity of –NHSO 3 H functionalized natural asphalt: a sustainable and efficient catalyst for condensation reactions in water | RSC.org |

• SbCl5-SiO2: an efficient reagent system for regio- chemo- and stereoselective claisen-schmidt condensation | IAU.ir | 5

• One-Pot Synthesis of Chalcone Epoxides via Claisen Schmidt Condensation | Datapdf.com | 9

• Melamine trisulfonic acid as an efficient and reusable catalyst for the crossed- Aldol condensation | IAU.ir | 6

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• 3. Synthesis of N-Phenylpyrazoline Derivative from 4-Chlorobenzaldehyde and 4-Chloroacetophenone and its Activity as an Antimalarial Agent | Scientific.Net [scientific.net]
• 4. scribd.com [scribd.com]
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• 12. homework.study.com [homework.study.com]

Application Note: 4-Chlorobenzaldehyde as a Core Electrophile in Multicomponent Heterocyclic Synthesis

Executive Summary & Chemical Rationale

In modern drug discovery and materials science, the rapid assembly of complex heterocyclic scaffolds is heavily reliant on robust, highly reactive building blocks. 4-Chlorobenzaldehyde (4-CBA) serves as a premier electrophilic hub in multicomponent reactions (MCRs)[1].

The selection of 4-CBA over unsubstituted benzaldehyde is driven by strict chemical causality:

• Electronic Activation: The para-chloro substituent exerts a strong inductive electron-withdrawing effect (-I effect). This lowers the energy of the carbonyl's Lowest Unoccupied Molecular Orbital (LUMO), significantly increasing the electrophilicity of the formyl carbon. Consequently, the rate-determining nucleophilic attack (by amines or ureas) is accelerated.

• Pharmacological Modulation: The incorporation of the chlorophenyl moiety enhances the lipophilicity (LogP) of the resulting pharmacophore, often improving membrane permeability. Furthermore, the carbon-chlorine bond serves as a synthetic handle for downstream late-stage functionalization via transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions).

This technical guide details two field-validated, high-yield protocols utilizing 4-CBA: the synthesis of 2,4,5-trisubstituted imidazoles and the Biginelli synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).

Application I: Multicomponent Synthesis of 2,4,5-Trisubstituted Imidazoles

Imidazoles are ubiquitous in medicinal chemistry, forming the core of blockbuster drugs like omeprazole and ketoconazole. The condensation of benzil, 4-CBA, and ammonium acetate is a classic Debus-Radziszewski-type MCR.

Causality of Experimental Choices

To optimize this reaction, Urea/Hydrogen Peroxide (UHP) is utilized as a mild, green organocatalyst[2]. UHP activates the carbonyl oxygen of 4-CBA via cooperative hydrogen bonding, further amplifying the inherent electrophilicity provided by the para-chloro group. Ethanol is selected as the solvent because it perfectly balances the solubility of the precursors while forcing the highly crystalline imidazole product to precipitate out of solution, driving the equilibrium forward.

Caption: Workflow of UHP-catalyzed multicomponent synthesis of 2,4,5-trisubstituted imidazoles.

Step-by-Step Protocol (Self-Validating)

• Reagent Assembly: In a 50 mL round-bottom flask, combine benzil (1.0 mmol, 210 mg), 4-chlorobenzaldehyde (1.0 mmol, 140.5 mg), and ammonium acetate (4.0 mmol, 308 mg).

• Catalyst Addition: Add 3 mL of absolute ethanol, followed by the UHP catalyst (10 mol%).

• Thermal Activation: Affix a reflux condenser and heat the mixture to reflux (approx. 78 °C) with continuous magnetic stirring.

• Self-Validation Checkpoint (Reaction Completion): The reaction is driven by Le Chatelier's principle. As the reaction progresses (typically 40 minutes), the highly crystalline 2-(4-chlorophenyl)-4,5-diphenyl-1H-imidazole becomes insoluble in the hot ethanol. The sudden onset of heavy precipitation serves as a visual, self-validating indicator of reaction completion, minimizing the need for constant TLC monitoring.

• Quenching & Isolation: Cool the reaction mixture to room temperature and add 10 mL of ice-cold distilled water to maximize precipitation.

• Purification: Filter the solid under vacuum, wash thoroughly with distilled water to remove unreacted UHP and ammonium salts, and recrystallize from hot ethanol to afford the pure product.

Quantitative Data: Optimization of UHP-Catalyzed Synthesis

The following table demonstrates the critical impact of solvent and temperature on the yield of the 4-CBA derivative[2].

Solvent	Temperature	Catalyst Loading (UHP)	Time (min)	Yield (%)
H₂O	Reflux	10 mol%	120	45
EtOH	Room Temp	10 mol%	120	60
EtOH	Reflux	5 mol%	60	82
EtOH	Reflux	10 mol%	40	95

Application II: Green Biginelli Reaction for 3,4-Dihydropyrimidin-2(1H)-ones

Dihydropyrimidinones (DHPMs) exhibit a broad spectrum of biological activities, including calcium channel modulation and antimitotic properties. The classical Biginelli reaction often suffers from harsh acidic conditions and long reaction times.

Causality of Experimental Choices

To modernize this synthesis, the acidic ionic liquid 1-hexyl-3-methylimidazolium hydrogen sulfate ([hmim]HSO₄) is employed as both a solvent and a Brønsted acid catalyst[3]. The acidic proton of the HSO₄⁻ anion protonates the carbonyl oxygen of 4-CBA. Because 4-CBA is already electronically activated by the para-chloro group, this protonation rapidly triggers the nucleophilic addition of urea, forming the critical acyl imine intermediate. The ionic liquid stabilizes the highly polar transition states of the subsequent cyclocondensation, drastically reducing reaction time.

Caption: Mechanistic pathway of the Biginelli reaction catalyzed by acidic ionic liquid.

Step-by-Step Protocol (Self-Validating)

• Reagent Assembly: Charge a 25 mL round-bottom flask with 4-chlorobenzaldehyde (1.0 mmol, 140.5 mg), ethyl acetoacetate (2.0 mmol, 260 mg), and urea (1.0 mmol, 60 mg).

• Catalyst Addition: Add 0.2 mL of the ionic liquid [hmim]HSO₄. No additional organic solvent is required.

• Thermal Activation: Heat the mixture to 80–85 °C with continuous stirring. The reaction typically reaches completion within 25 minutes.

• Quenching: Cool the mixture to ambient temperature and quench with 2 mL of cold distilled water to precipitate the crude DHPM product. Filter the solid.

• Self-Validation Checkpoint (Catalyst Recovery): To purify the product and recover the catalyst, extract the aqueous filtrate with diethyl ether. This step is self-validating: unreacted hydrophobic precursors (like residual 4-CBA) partition entirely into the upper ether layer, while the [hmim]HSO₄ remains strictly in the lower aqueous phase. A clear, sharp biphasic boundary visually confirms the successful separation of the catalyst from organic impurities.

• Final Purification: Dry the aqueous layer under vacuum at 90 °C to recover the ionic liquid for subsequent runs. Recrystallize the isolated solid product from 95% ethanol.

Quantitative Data: Electronic Effects on Biginelli Yields

The table below illustrates how the electron-withdrawing nature of the chloro group in 4-CBA accelerates the reaction compared to neutral or electron-donating substituents[3].

Aldehyde Component	Active Methylene	Amine Source	Time (min)	Yield (%)
Benzaldehyde	Ethyl acetoacetate	Urea	40	88
4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	25	94
4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	55	82

References

1.[1] 4-Chlorobenzaldehyde - SYNTHETIKA. Synthetikaeu.com. Available at: 2.[2] A highly efficient synthesis of substituted imidazoles via a one-pot multicomponent reaction by using urea/hydrogen peroxide (UHP). SciSpace. Available at: 3.[3] One-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones catalyzed by acidic ionic liquid. SciSpace. Available at:

Sources

• 1. 4-Chlorobenzaldehyde - SYNTHETIKA [synthetikaeu.com]
• 2. scispace.com [scispace.com]
• 3. scispace.com [scispace.com]

Application Note: Advanced Analytical Methods for the Detection of 4-Chlorobenzaldehyde (4-CBA)

As a Senior Application Scientist, I have designed this comprehensive guide to move beyond standard operating procedures. True analytical mastery requires understanding the causality behind chromatographic behaviors and ensuring that every workflow acts as a self-validating system.

4-Chlorobenzaldehyde (4-CBA, CAS: 104-88-1) is a critical electrophilic intermediate used in the synthesis of active pharmaceutical ingredients (APIs) such as chlormezanone[1]. However, its presence as an unreacted impurity poses significant quality control challenges. Furthermore, 4-CBA is a prominent environmental metabolite, notably generated during the aerobic degradation of the herbicide thiobencarb via the TmoAB monooxygenase system[2].

This guide provides drug development professionals and analytical chemists with robust, field-proven protocols for the quantification and identification of 4-CBA using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Strategy & Method Selection

The selection of the analytical platform depends heavily on the sample matrix, the required limit of detection (LOD), and the physicochemical properties of the analyte.

• RP-HPLC-UV : The gold standard for pharmaceutical impurity profiling. The formyl group of 4-CBA is nearly coplanar with the phenyl ring, which facilitates a strong UV absorption maximum at 260 nm[3].

• GC-MS (Electron Ionization) : Essential for trace environmental analysis and complex biological matrices. Because 4-CBA is highly volatile due to its low molecular weight and relatively weak intermolecular forces[3], GC-MS offers exceptional theoretical plate counts for separating it from structurally similar degradation products.

Analytical Workflow Decision Tree

Workflow for the analytical detection of 4-Chlorobenzaldehyde across different matrices.

Quantitative Data Summary

To facilitate rapid method selection, the following table summarizes the performance metrics of the primary analytical platforms used for 4-CBA detection.

Analytical Platform	Target Matrix	Limit of Detection (LOD)	Linear Dynamic Range	Key Analytical Marker / Detection
RP-HPLC-UV	API Impurity Profiling	~0.1 - 0.5 µg/mL	1.0 - 500 µg/mL	Absorbance at λ = 260 nm
LC-MS/MS	Pharmacokinetics / Biofluids	~10 - 50 ng/mL	0.1 - 100 µg/mL	[M+H]⁺ at m/z 141.0
GC-MS (EI)	Environmental / Soil Extracts	~5 - 20 ng/mL	0.05 - 50 µg/mL	Isotopic ions m/z 139.9 / 142.1

Experimental Protocols (Self-Validating Systems)

A robust analytical method must be self-validating. The protocols below integrate internal checks to ensure that the data generated is scientifically unassailable.

Protocol A: RP-HPLC Method for 4-CBA Impurity Profiling in APIs

Mechanistic Rationale: This method utilizes a low-silanol reverse-phase column (e.g., Newcrom R1). The mobile phase typically consists of acetonitrile and water. The addition of phosphoric acid is critical to suppress the ionization of residual silanols on the stationary phase, thereby preventing peak tailing[4]. Crucial Causality: If the workflow transitions to LC-MS, phosphoric acid will cause severe ion suppression and source contamination; it must be substituted with a volatile modifier like formic acid[4].

Materials:

• Column: Reverse-phase C18 or Newcrom R1 (4.6 x 150 mm, 5 µm).

• Mobile Phase A: HPLC-grade Water with 0.1% Phosphoric Acid (or 0.1% Formic Acid for LC-MS).

• Mobile Phase B: HPLC-grade Acetonitrile (MeCN).

Step-by-Step Methodology:

• Sample Preparation: Dissolve the API sample in a diluent compatible with the mobile phase (e.g., 50:50 Water:MeCN) to a final concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

  • Self-Validation Check (Matrix Spike): Spike a blank diluent with a known 4-CBA standard (10 µg/mL) to confirm baseline recovery and prove the absence of matrix interference.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Isocratic Elution: 40% Mobile Phase A / 60% Mobile Phase B (adjust ratio based on the specific API's retention time to ensure baseline resolution).

• Detection: Set the UV-Vis detector to 260 nm[3].

• System Suitability Testing (SST): Inject the 4-CBA standard (10 µg/mL) six consecutive times before running unknown samples. The Relative Standard Deviation (RSD) of the peak area must be ≤ 2.0%, and the USP tailing factor should be ≤ 1.5. Failure to meet SST indicates column degradation or mobile phase preparation errors.

Protocol B: GC-MS Method for Trace Metabolite Detection

Mechanistic Rationale: In complex environmental matrices monitoring the aerobic degradation of thiobencarb, 4-CBA is generated alongside acidic metabolites like 4-chlorobenzoic acid[2]. While 4-CBA is volatile enough for direct GC analysis, co-extracted acidic metabolites require derivatization (e.g., silanization with BSTFA) to prevent column adsorption and thermal degradation[2].

Materials:

• Column: HP-5MS capillary column (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium (99.999% purity) at 1.0 mL/min.

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

Step-by-Step Methodology:

• Extraction: Extract the aqueous biological/environmental sample using liquid-liquid extraction (LLE) with ethyl acetate (3 x 10 mL). Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentration & Derivatization: Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the residue in 50 µL of pyridine and add 50 µL of BSTFA + 1% TMCS. Incubate at 60°C for 30 minutes.

  • Self-Validation Check (Procedural Blank): Run the derivatization protocol on a blank solvent. This ensures no siloxane bleed (m/z 73, 147) from the reagents or septa interferes with the target analyte's retention time.

• GC-MS Conditions:

  • Injection: 1 µL, splitless mode.

  • Inlet Temperature: 250°C.

  • Oven Program: Initial 60°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min).

• Mass Spectrometry Analysis: Operate in Electron Ionization (EI) mode at 70 eV. Monitor the characteristic fragments for 4-CBA: a prominent protonated molecular ion at m/z 139.9/142.1, and secondary fragments at m/z 139.0/141.0 (loss of a hydrogen atom at —CHO) and 111.0/113.1 (loss of —CHO)[2].

  • Self-Validation Check (Isotopic Ratio): The natural abundance of ³⁵Cl to ³⁷Cl is approximately 3:1. Validating this exact ratio between m/z 139.9 and 142.1 in the mass spectrum unequivocally confirms the identity of the chlorinated compound, eliminating false positives from co-eluting matrix peaks.

References

• Separation of 4-Chlorobenzaldehyde on Newcrom R1 HPLC column SIELC Technologies[Link]

• CAS No : 104-88-1 | Product Name : 4-Chlorobenzaldehyde Pharmaffiliates[Link]

• A Novel Aerobic Degradation Pathway for Thiobencarb Is Initiated by the TmoAB Two-Component Flavin Mononucleotide-Dependent Monooxygenase System in Acidovorax sp. Strain T1 PMC / National Institutes of Health (NIH)[Link]

• Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes MDPI[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. A Novel Aerobic Degradation Pathway for Thiobencarb Is Initiated by the TmoAB Two-Component Flavin Mononucleotide-Dependent Monooxygenase System in Acidovorax sp. Strain T1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Separation of 4-Chlorobenzaldehyde on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes &amp; Protocols: The Utility of 4-Chlorobenzaldehyde in the Synthesis of Chromophoric and Fluorophoric Dyes

Abstract

4-Chlorobenzaldehyde (p-chlorobenzaldehyde) is a pivotal intermediate in the synthesis of a diverse array of organic molecules, including pharmaceuticals, agrochemicals, and, notably, dyes.[1][2][3] Its aromatic structure, combined with the reactivity of the aldehyde group and the electronic influence of the para-substituted chlorine atom, makes it a versatile building block for various dye classes.[4] This document provides an in-depth technical guide for researchers and scientists on the application of 4-chlorobenzaldehyde in the preparation of triphenylmethane, azomethine (Schiff base), and styryl dyes. The protocols detailed herein are grounded in established chemical principles and supported by authoritative literature, offering a robust framework for laboratory synthesis and exploration.

Introduction: The Role of 4-Chlorobenzaldehyde in Dye Chemistry

4-Chlorobenzaldehyde is a crystalline solid that serves as a foundational precursor in organic synthesis.[1] The aldehyde functional group is highly susceptible to nucleophilic attack, making it ideal for condensation reactions, while the benzene ring can participate in electrophilic aromatic substitution. The electron-withdrawing nature of the chlorine substituent influences the reactivity of the aromatic ring and can impact the photophysical properties of the final dye molecule, such as its color and fluorescence.[5] This guide explores three primary classes of dyes synthesized from this versatile intermediate, outlining the mechanistic pathways and providing detailed experimental protocols.

Synthesis of Triphenylmethane Dyes

Triphenylmethane dyes are characterized by their brilliant, intense colors and are synthesized via a two-step process: the formation of a colorless "leuco" intermediate, followed by an oxidation step to generate the final chromophore. The core reaction involves the acid-catalyzed electrophilic substitution of an electron-rich aromatic compound, such as N,N-dimethylaniline, onto the carbonyl carbon of 4-chlorobenzaldehyde.[6][7]

Mechanistic Principle

The synthesis begins with the protonation of the aldehyde's carbonyl oxygen by a strong acid (e.g., H₂SO₄ or HCl), which significantly increases the electrophilicity of the carbonyl carbon. Two molecules of an N,N-dialkylaniline then sequentially attack this carbon center. The resulting carbinol intermediate readily dehydrates in the acidic medium to form the stabilized leuco base. The final step involves the oxidation of this leuco base, which removes a hydride ion, leading to the formation of a highly conjugated, cationic triphenylmethyl chromophore responsible for the dye's vibrant color.[7][8]

Experimental Protocol: Synthesis of a 4-Chloro-Malachite Green Analogue

This protocol describes the synthesis of the 4-chloro substituted analogue of Malachite Green.

Part A: Synthesis of Leuco-4-chloro-malachite green

• Reactant Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 7.03 g (0.05 mol) of 4-chlorobenzaldehyde and 12.7 g (0.105 mol) of freshly distilled N,N-dimethylaniline.[7][8]

• Acid Catalysis: With gentle stirring, slowly add 5 mL of concentrated hydrochloric acid. Caution: The reaction is exothermic.

• Reaction: Heat the mixture in a water bath at 100°C for 20-24 hours.[9] The reaction progress can be monitored using Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and make it alkaline by the slow addition of a 20% sodium hydroxide solution until the pH is >10.

• Purification: Remove unreacted N,N-dimethylaniline via steam distillation.[8] The remaining solid mass is the leuco base. Decant the water and pour the residue into 1 liter of cold water to precipitate the leuco base as solid granules.

• Isolation: Filter the leuco base using a Buchner funnel, wash thoroughly with water until the filtrate is neutral, and dry in a desiccator.

Part B: Oxidation to 4-Chloro-Malachite Green

• Solution Preparation: Create an acidic solution by mixing 13.5 g of hydrochloric acid and 2 g of glacial acetic acid in 1.5 L of water.[7]

• Oxidation: In a suitable beaker, gently melt 5 g of the dried leuco base and add the acidic solution. While stirring vigorously, slowly add a paste containing 3.75 g of lead dioxide (PbO₂).[7]

• Reaction Completion: Continue stirring for approximately 2 hours. The solution will develop the characteristic deep green color of the dye.

• Purification: Filter the solution to remove any unreacted lead dioxide. Heat the filtrate to boiling and add a saturated solution of sodium sulfate to precipitate any soluble lead salts. Filter again while hot.

• Isolation: Reheat the filtrate and add a sodium hydroxide solution to precipitate the dye's carbinol base. After cooling, filter the precipitate, wash with water, and dry. The final product can be further purified by recrystallization.[9]

Data Summary

Parameter	Value	Reference(s)
Starting Material	4-Chlorobenzaldehyde	[8]
Reagents	N,N-dimethylaniline, HCl, PbO₂, NaOH	[7][9]
Reaction Type	Electrophilic Aromatic Substitution, Oxidation	[6]
Product Class	Triphenylmethane Dye	[6]
Expected Color	Intense Green-Blue	[6]

Synthesis Workflow

Caption: Workflow for the synthesis of a 4-Chloro-Malachite Green analogue.

Synthesis of Azomethine Dyes (Schiff Bases)

Azomethine dyes are formed through the condensation reaction between an aldehyde or ketone and a primary amine, creating a characteristic imine or azomethine group (-C=N-).[10] When synthesized using 4-chlorobenzaldehyde, these compounds can exhibit interesting properties, including fluorescence and biological activity.[11][12]

Mechanistic Principle

The reaction proceeds via nucleophilic addition of the primary amine to the carbonyl carbon of 4-chlorobenzaldehyde. This is typically catalyzed by a small amount of acid, which protonates the carbonyl oxygen, enhancing the carbon's electrophilicity. The initial addition forms an unstable carbinolamine intermediate, which then undergoes acid-catalyzed dehydration (elimination of a water molecule) to yield the stable imine product.[10]

Experimental Protocol: Synthesis of a Fluorescent Azomethine Dye

This protocol is adapted from the synthesis of Schiff bases from substituted 2-aminobenzothiazoles and 4-chlorobenzaldehyde.[13]

• Reactant Setup: In a 100 mL round-bottom flask, dissolve 0.02 mol of a substituted primary aromatic amine (e.g., 2-Amino-4,6-dimethyl-benzothiazole) in 20 mL of absolute ethanol.

• Addition of Aldehyde: To this solution, add a solution of 2.81 g (0.02 mol) of 4-chlorobenzaldehyde dissolved in 25 mL of absolute ethanol.

• Catalysis and Reaction: Add 5-7 drops of glacial acetic acid to the mixture. Fit the flask with a reflux condenser and heat the reaction mixture for 2-4 hours with continuous stirring.[10]

• Monitoring: Follow the progress of the reaction using TLC (eluent: benzene and chloroform, 8:2 v/v).[13]

• Isolation: Upon completion, cool the reaction mixture in an ice bath to induce precipitation of the product.

• Purification: Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or by column chromatography.[13]

Data Summary

Parameter	Value	Reference(s)
Starting Material	4-Chlorobenzaldehyde	[11][13]
Co-reactant	Primary Aromatic Amine	[10][13]
Reaction Type	Condensation (Schiff Base formation)	[10][11]
Product Class	Azomethine / Imine	[10]
Key Functional Group	-C=N- (Azomethine)	[10]
Potential Property	Fluorescence	[11][12]

Synthesis Workflow

Caption: General workflow for the synthesis of Azomethine dyes.

Synthesis of Styryl Dyes

Styryl dyes are characterized by a donor-π-acceptor (D-π-A) structure and are often highly fluorescent. Their synthesis frequently involves the Knoevenagel condensation, a reaction between an aldehyde or ketone and a compound with an active methylene group (a CH₂ group flanked by two electron-withdrawing groups).[14][15][16]

Mechanistic Principle

The Knoevenagel condensation is typically base-catalyzed. A weak base (like piperidine or an amine) deprotonates the active methylene compound, generating a resonance-stabilized carbanion (enolate). This nucleophilic carbanion then attacks the electrophilic carbonyl carbon of 4-chlorobenzaldehyde. The resulting alkoxide intermediate is protonated, and subsequent base-catalyzed elimination of a water molecule yields the final styryl dye product, featuring a new carbon-carbon double bond.[17][18]

Experimental Protocol: Knoevenagel Condensation with Acetylacetone

This protocol is based on the general procedure for condensing aromatic aldehydes with active methylene compounds.[1]

• Reactant Setup: In a 50 mL round-bottom flask equipped with a magnetic stirrer, add 1.41 g (0.01 mol) of 4-chlorobenzaldehyde and 6.0 g (0.06 mol) of acetylacetone.[1]

• Catalysis: Add a catalytic amount of a base, such as 2-3 drops of piperidine.

• Reaction: Heat the resulting mixture to 60°C in a water bath and stir for an appropriate period (typically 1-3 hours), monitoring the reaction's progress by TLC.[1]

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Purification: The product can be purified directly by silica gel column chromatography, eluting with a mixture of petroleum ether and ethyl acetate to obtain the pure substituted olefin product.[1]

Data Summary

Parameter	Value	Reference(s)
Starting Material	4-Chlorobenzaldehyde	[1]
Co-reactant	Active Methylene Compound (e.g., Acetylacetone)	[1][14]
Reaction Type	Knoevenagel Condensation	[14][17]
Product Class	Styryl Dye	[16]
Key Structural Feature	C=C double bond formation	[18]
Potential Property	Fluorescence, Solvatochromism	[14][16]

Synthesis Workflow

Caption: Workflow for the synthesis of Styryl dyes via Knoevenagel condensation.

References

• Preparation of 4-chlorobenzaldehyde. PrepChem.com. Available at: [Link]

• Fluorescent Azomethine by the Condensation of Sulfadiazine and 4-Chlorobenzaldehyde in Solution: Synthesis, Characterization, Solvent Interactions, Electronic Structure, and Biological Activity Prediction. Taylor & Francis Online. Available at: [Link]

• Fluorescent Styryl Dyes from 4-Chloro-2-(Diphenylamino)-1, 3-Thiazole-5-Carbaldehyde—Synthesis, Optical Properties and TDDFT Computations. Academia.edu. Available at: [Link]

• Synthesis of styryl dyes from 4-chloro-2-(diphenylamino)-1, 3-thiazole-5-carbaldehyde 6. ResearchGate. Available at: [Link]

• Crystal violet. Wikipedia. Available at: [Link]

• Fluorescent Styryl Dyes From 4-Chloro-2-(Diphenylamino)-1, 3-Thiazole-5-Carbaldehyde-Synthesis, Optical Properties and TDDFT Computations. PubMed. Available at: [Link]

• Azomethines and Biological Screening: Part-2. Evaluation of Biological Properties of Schiff Bases from 2-Aminobenzothiazoles and 4-Chlorobenzaldehyde. ResearchGate. Available at: [Link]

• Fluorescent Azomethine by the Condensation of Sulfadiazine and 4-Chlorobenzaldehyde in Solution: Synthesis, Characterization, Solvent Interactions, Electronic Structure, and Biological Activity Prediction. Figshare. Available at: [Link]

• Preparation of malachite green. PrepChem.com. Available at: [Link]

• Triphenylmethane dyes - US3021344A. Google Patents.

• Synthesis Of New Azomethine Dyes. Muthanna Journal of Pure Science. Available at: [Link]

• Synthesis of novel styryl derivatives from 4-chloro-2-(morpholin-4-yl)-1,3-thiazole-5-carbaldehyde, study of their photophysical properties and TD-DFT computations. ResearchGate. Available at: [Link]

• (PDF) Fluorescent Styryl Dyes from 4-Chloro-2-(Diphenylamino)-1, 3-Thiazole-5-Carbaldehyde-Synthesis, Optical Properties and TDDFT Computations. ResearchGate. Available at: [Link]

• Process for the preparation of triphenylmethane dyes - EP 0491256 A1. European Patent Office. Available at: [Link]

• p-CHLOROBENZALDEHYDE - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• Synthesis, characterization, spectroscopic properties and antihypertensive activity of 4-chlorobenzaldehyde hydralazine hydrazone and its metal complexes. ResearchGate. Available at: [Link]

• "Synthesis Of New Azomethine Dyes ". ResearchGate. Available at: [Link]

• Malachite Green Synthesis Overview. Scribd. Available at: [Link]

• Synthesis of crystal violet - US3689495A. Google Patents.

• SYNTHESIS, SPECTROSCOPIC STUDIES AND FASTNESS PROPERTIES OF MONOAZO DYES DERIVED FROM SUBSTITUTED ARYLAMINES. Science World Journal. Available at: [Link]

• Spectroscopic Properties of Two Conjugated Organic Dyes: A Computational and Experimental Study. Scientific & Academic Publishing. Available at: [Link]

• Re-synthesis of malachite green. International Journal of Current Medical and Pharmaceutical Research. Available at: [Link]

• Process of making triphenylmethane dyes - US1694057A. Google Patents.

• 4-Chlorobenzaldehyde | C7H5ClO | CID 7726. PubChem. Available at: [Link]

• (PDF) Direct dyes derived from 4,4'-diaminobenzanilide. Synthesis, physicochemical properties and colouristic evaluation of some new trisazo direct dyes. ResearchGate. Available at: [Link]

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• 1. Preparation method and application of 4-chlorobenzaldehyde_Chemicalbook [chemicalbook.com]
• 2. CAS 104-88-1: 4-Chlorobenzaldehyde | CymitQuimica [cymitquimica.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. US3021344A - Triphenylmethane dyes - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. prepchem.com [prepchem.com]
• 10. muthjps.mu.edu.iq [muthjps.mu.edu.iq]
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• 13. researchgate.net [researchgate.net]
• 14. (PDF) Fluorescent Styryl Dyes from 4-Chloro-2-(Diphenylamino)-1, 3-Thiazole-5-Carbaldehyde—Synthesis, Optical Properties and TDDFT Computations [academia.edu]
• 15. researchgate.net [researchgate.net]
• 16. Fluorescent Styryl Dyes from 4-Chloro-2-(Diphenylamino)-1, 3-Thiazole-5-Carbaldehyde-Synthesis, Optical Properties and TDDFT Computations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

purification techniques for 4-Chlorobenzaldehyde derivatives

Welcome to the Technical Support Center. This guide is tailored for researchers, synthetic chemists, and drug development professionals working with 4-chlorobenzaldehyde (4-CBA) and its derivatives (e.g., Schiff bases, oximes, chalcones, and active pharmaceutical intermediates). 4-CBA is a critical building block, but its derivatives often present purification challenges such as auto-oxidation, thermal instability, and co-elution of closely related positional isomers.

This guide bypasses generic advice to focus on the mechanistic causality behind purification failures, providing self-validating protocols to ensure high-purity yields.

Purification Decision Workflow

Decision tree for the purification of 4-chlorobenzaldehyde derivatives based on physical state.

Section 1: Pre-Purification & Aqueous Washing (Troubleshooting & FAQs)

Q: My crude 4-CBA derivative mixture shows a highly polar impurity on TLC that streaks heavily. What is it, and how do I remove it before chromatography? A: The streaking polar impurity is almost certainly 4-chlorobenzoic acid. Benzaldehyde derivatives readily auto-oxidize to their corresponding benzoic acids when exposed to atmospheric oxygen[1].

• The Causality: Carboxylic acids hydrogen-bond strongly with the silanol groups on silica gel, causing severe streaking that can co-elute with your target compound.

• The Solution: Perform a basic aqueous wash prior to any column chromatography. Dissolve your crude mixture in an organic solvent (e.g., ethyl acetate or diethyl ether) and wash with a 5-10% aqueous sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH) solution[1]. The base deprotonates the 4-chlorobenzoic acid, converting it into the highly water-soluble sodium 4-chlorobenzoate, which partitions cleanly into the aqueous layer[1].

Section 2: Recrystallization (Troubleshooting & FAQs)

Q: I synthesized a 4-CBA Schiff base, but during recrystallization, the product "oils out" instead of forming crystals. How can I fix this? A: "Oiling out" occurs when the melting point of your 4-CBA derivative is lower than the boiling point of the recrystallization solvent, or when the compound is highly impure[2].

• The Causality: At elevated temperatures, the solute separates as a liquid phase (an oil) rather than a solid crystal lattice because the thermal energy prevents ordered crystalline packing.

• The Solution:

  • Change the Solvent: Switch to a solvent with a lower boiling point. For 4-CBA derivatives like oximes and Schiff bases, ethanol or an ethanol/water mixture is highly effective[2][3].

  • Induce Precipitation: If the oil persists, dissolve it in a minimal amount of a miscible solvent (like ethanol) and slowly add a non-solvent (like cold water) dropwise while scratching the inside of the flask with a glass rod to provide nucleation sites[4].

Section 3: Flash Chromatography (Troubleshooting & FAQs)

Q: My 4-CBA acetal derivative decomposes during silica gel flash chromatography. How can I prevent this? A: Acetals and some Schiff bases are highly sensitive to acidic environments. Standard silica gel is slightly acidic, which catalyzes the hydrolysis of these functional groups back to the parent 4-chlorobenzaldehyde[1].

• The Causality: The silanol (Si-OH) groups on the stationary phase donate protons, initiating the cleavage of acid-labile bonds.

• The Solution: Deactivate the silica gel. Add 1-2% (v/v) of a volatile amine base, such as triethylamine (TEA), to your mobile phase (e.g., Hexanes/Ethyl Acetate)[1]. Alternatively, switch to neutral or basic alumina as the stationary phase.

Section 4: Self-Validating Experimental Protocols

Protocol A: Basic Aqueous Wash for 4-Chlorobenzoic Acid Removal Self-Validation Check: The cessation of CO₂ gas evolution confirms the complete neutralization and removal of the carboxylic acid impurity.

• Dissolve the crude 4-CBA derivative in a water-immiscible solvent (e.g., ethyl acetate, 10 mL per gram of crude).

• Transfer to a separatory funnel and add an equal volume of 5-10% aqueous Na₂CO₃[1].

• Invert gently and vent immediately to release CO₂ gas[1].

• Shake vigorously, vent again, and allow the layers to separate.

• Drain the lower aqueous layer. Repeat steps 2-4 until no more gas evolution is observed[1].

• Wash the organic layer once with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure[5].

Protocol B: Recrystallization of 4-CBA Oximes/Schiff Bases Self-Validation Check: The appearance of sharp, distinct crystals rather than a cloudy emulsion indicates successful lattice formation and high purity.

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of boiling absolute ethanol (or 95% ethanol) just until the solid dissolves completely[3][4].

• If insoluble impurities remain, perform a hot filtration using a pre-warmed funnel[2].

• Allow the clear filtrate to cool slowly to room temperature undisturbed.

• Once crystals form, place the flask in an ice bath for 15 minutes to maximize yield.

• Collect the crystals via vacuum filtration and wash with ice-cold ethanol to prevent redissolving the product[2][3].

Section 5: Quantitative Data Presentation

Table 1: Comparison of Purification Methods for 4-CBA Derivatives

Purification Parameter	Silica Gel Chromatography	Recrystallization (Ethanol/Water)	Vacuum Distillation
Ideal Target State	Liquid or Solid (Complex mixtures)	Solid (Schiff bases, Oximes, Chalcones)	Liquid (Thermally stable oils)
Stationary/Solvent Phase	Hexanes:Ethyl Acetate (e.g., 5:1 to 10:1)[2][5]	Ethanol or Ethanol/Water (1:1 v/v)[2][3]	None (Relies on Boiling Point)
Typical Yield	70 - 90%[2]	60 - 85%[2]	80 - 95%
Achievable Purity	>99% (GC/HPLC)[2]	>98.5% (GC/HPLC)[2]	>95%
Time Consumption	High (Hours, requires fraction monitoring)[2]	Moderate (Requires cooling time)[2]	Moderate (Requires setup/equilibration)
Primary Limitation	Acid-catalyzed degradation of sensitive groups[1]	Compound may "oil out" if MP < Solvent BP[2]	Thermal degradation of sensitive derivatives

References

• Schiff Base Synthesis, Characterization, and Bioactivity - ER Publications. [Link]

• General Procedure for Preparation of Oximes - The Royal Society of Chemistry.[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. erpublications.com [erpublications.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Preparation method and application of 4-chlorobenzaldehyde_Chemicalbook [chemicalbook.com]

preventing oxidation of 4-Chlorobenzaldehyde to 4-chlorobenzoic acid

Welcome to the Technical Support Center for Organic Synthesis and Reagent Stability. As a Senior Application Scientist, I frequently encounter researchers struggling with the degradation of benzaldehyde derivatives.

4-Chlorobenzaldehyde (4-CBA) is a highly versatile electrophile, but it is notoriously susceptible to auto-oxidation, rapidly degrading into 4-chlorobenzoic acid upon exposure to ambient air and light [1]. This guide is designed to provide you with the mechanistic causality behind this degradation, self-validating protocols to purify your reagents, and preventative strategies to ensure the integrity of your downstream drug development workflows.

Part 1: The Causality of Auto-Oxidation (Mechanistic Insights)

To prevent oxidation, we must first understand the mechanism. The conversion of 4-chlorobenzaldehyde to 4-chlorobenzoic acid is not a simple concerted reaction; it is a radical chain auto-oxidation [2].

The reaction is initiated by light or trace transition metals, which abstract a hydrogen atom from the formyl group to generate a highly reactive 4-chlorobenzoyl radical. Because molecular oxygen (

) is a ground-state diradical, it reacts with the acyl radical at diffusion-controlled rates to form a peroxy radical. This peroxy radical abstracts a hydrogen from another aldehyde molecule, creating a peroxy acid. Finally, a Baeyer-Villiger-type oxidation occurs where the peroxy acid reacts with another molecule of 4-chlorobenzaldehyde, yielding two molecules of 4-chlorobenzoic acid [3].

Radical chain mechanism of 4-chlorobenzaldehyde auto-oxidation to 4-chlorobenzoic acid.

Part 2: Preventative Storage Strategies

By understanding the radical mechanism, we can implement targeted interventions. We must exclude oxygen (to prevent peroxy radical formation), exclude light (to prevent initiation), and lower the temperature (to reduce kinetic energy).

Table 1: Effect of Storage Conditions on 4-Chlorobenzaldehyde Purity

Storage Condition	Atmosphere	Additive	Estimated Oxidation Rate (% Acid / Month)	Recommended Use
25 °C (Benchtop)	Air	None	5.0 - 10.0%	Not Recommended
4 °C (Fridge)	Air	None	1.0 - 3.0%	Short-term (<1 mo)
25 °C (Dark)	Argon/N2	None	< 0.5%	Medium-term
-20 °C (Freezer)	Argon/N2	None	< 0.1%	Long-term storage
25 °C (Dark)	Air	0.1% BHT	< 0.5%	Active bench use

Storage FAQs

Q: How exactly does BHT (Butylated hydroxytoluene) prevent oxidation? A: BHT acts as a radical scavenger. The phenolic hydrogen of BHT is easily abstracted by the highly reactive peroxy radical. This breaks the propagation chain. The resulting BHT radical is sterically hindered by its bulky tert-butyl groups and stabilized by resonance, rendering it too unreactive to propagate the chain further.

Q: Can I use benzyl alcohol instead of BHT as an antioxidant? A: Yes. Recent mechanistic studies demonstrate that trace amounts of benzyl alcohol (even 2-5%) can intercept the benzoylperoxy radical, effectively halting the auto-oxidation chain reaction without the need to introduce synthetic antioxidants like BHT into your reagent [3].

Part 3: Self-Validating Purification Protocol

If your 4-chlorobenzaldehyde has already oxidized, it must be purified before use. Because 4-chlorobenzaldehyde is a neutral organic compound and 4-chlorobenzoic acid has a distinct acidic proton (

), we can use a self-validating liquid-liquid extraction .

By washing the mixture with a mild base (pH ~8.3), the acid is quantitatively ionized into a water-soluble carboxylate salt, while the aldehyde remains strictly in the organic phase. This chemical divergence guarantees the absolute removal of the acid.

Self-validating liquid-liquid extraction and recrystallization workflow for 4-CBA purification.

Step-by-Step Methodology: Acid-Base Extraction & Recrystallization

• Dissolution : Dissolve 10.0 g of crude 4-chlorobenzaldehyde in 50 mL of diethyl ether in a 250 mL Erlenmeyer flask. (Causality: 4-CBA is highly soluble in non-polar organic solvents, setting the stage for phase separation).

• Alkaline Wash : Transfer the solution to a separatory funnel. Add 50 mL of cold 5% aqueous sodium bicarbonate (

  ). Stopper and invert gently, venting frequently to release gas. (Causality: selectively deprotonates the acid. Do not use strong bases like NaOH, which will trigger a Cannizzaro disproportionation).

• Phase Separation : Allow the layers to separate. Drain and discard the lower aqueous layer. Repeat the wash with another 25 mL of 5%

  , followed by 25 mL of brine (saturated NaCl) to break any emulsions and pre-dry the organic layer.

• Drying : Transfer the organic layer to a clean flask. Add anhydrous magnesium sulfate (

  ) until the powder flows freely. Filter out the drying agent.

• Solvent Removal : Concentrate the filtrate under reduced pressure using a rotary evaporator. Keep the water bath below 35 °C to prevent thermal degradation.

• Recrystallization : Dissolve the resulting solid in a minimum volume of hot heptane [4]. Allow it to cool slowly to room temperature, then place it in an ice bath. (Causality: Slow cooling promotes the exclusion of trace impurities from the crystal lattice, ensuring high purity).

• Isolation : Collect the white crystalline solid via vacuum filtration using a Büchner funnel. Dry under high vacuum.

Part 4: Analytical Verification (Troubleshooting FAQs)

Q: Why does my 4-chlorobenzaldehyde have a broad melting point of 42–49 °C? A: Pure 4-chlorobenzaldehyde has a sharp melting point of 47.5 °C [1]. A broad, depressed melting point indicates significant contamination, almost exclusively from 4-chlorobenzoic acid (which melts at 238-241 °C). The mixture of the two creates a freezing-point depression. If your melting point range is wider than 2 °C, you must execute the purification protocol above.

Q: Why shouldn't I use NaOH to wash my crude aldehyde? A: Strong bases like NaOH or KOH will trigger the Cannizzaro reaction, disproportionating your 4-chlorobenzaldehyde into 4-chlorobenzyl alcohol and 4-chlorobenzoic acid [2]. Always use a mild base like

to selectively target the carboxylic acid impurity without reacting with the aldehyde formyl group.

Q: How can I quickly verify purity without an NMR? A: Thin-Layer Chromatography (TLC) is highly effective. Use a Hexane:Ethyl Acetate (8:2) solvent system. 4-Chlorobenzaldehyde will run high (high

), while 4-chlorobenzoic acid will streak near the baseline (low ) due to strong hydrogen bonding with the silica gel.

References

• National Center for Biotechnology Information (PubChem) . 4-Chlorobenzaldehyde (CID 7726). Retrieved from:[Link]

• Wikipedia . 4-Chlorobenzaldehyde. Retrieved from:[Link]

• ResearchGate . The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol. Retrieved from:[Link]

Process Chemistry Support Center: 4-Chlorobenzaldehyde Synthesis

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this knowledge base to assist researchers, chemical engineers, and drug development professionals in navigating the complexities of scaling up the synthesis of 4-Chlorobenzaldehyde.

4-Chlorobenzaldehyde is a critical halogenated aromatic intermediate used in the synthesis of pharmaceuticals (e.g., dapsone, tebuconazole) and agrochemicals[1][2]. However, its scale-up presents unique thermodynamic and kinetic challenges, particularly regarding chemoselectivity and auto-oxidation. This guide provides self-validating protocols, mechanistic troubleshooting, and process data to ensure high-yield, reproducible manufacturing.

Process Overview & Mechanistic Pathways

Industrially, 4-Chlorobenzaldehyde is synthesized via two primary routes, each with distinct mechanistic rationales:

• The Chlorination-Hydrolysis Route (Industrial Standard): This two-step process begins with the radical side-chain chlorination of 4-chlorotoluene to form 4-chlorobenzal chloride, followed by catalytic hydrolysis[1][3]. Causality: High temperatures (160–180 °C) and radical initiators are employed to thermodynamically favor side-chain radical substitution over electrophilic aromatic ring chlorination[4].

• Catalytic Aerobic Oxidation: Direct oxidation of 4-chlorotoluene using oxygen and a transition metal catalyst (e.g., Co/Mn/Br). Causality: Bromide acts as a radical promoter to abstract hydrogen from the benzylic methyl group, while Co/Mn undergo redox cycling to facilitate electron transfer[5]. The primary challenge here is preventing over-oxidation to 4-chlorobenzoic acid[3].

Industrial synthesis routes for 4-Chlorobenzaldehyde highlighting key intermediates.

Self-Validating Experimental Protocols

To ensure reproducibility, every protocol must be a self-validating system. The following methodologies incorporate built-in analytical checkpoints.

Protocol A: Chlorination-Hydrolysis (High-Yield Route)

This method is preferred for bulk manufacturing due to its >93% yield[1].

Step 1: Radical Chlorination

• Charge: Equip a glass-lined reactor with 4-chlorotoluene and 1–1.5 wt% of a radical initiator (e.g., AIBN or PCl₃)[2][4].

• Heat & React: Raise the temperature to 160–180 °C under constant agitation[4]. Slowly sparge chlorine gas into the mixture.

• Self-Validation (GC/MS): Monitor the reaction progress via GC/MS. You are looking for the disappearance of the 4-chlorotoluene peak (retention time ~3.88 min). The presence of a single chlorine atom yields a distinct isotopic signature—a pair of molecular ion peaks separated by 2 amu in a 3:1 relative abundance ratio (m/z 126 and 128)[6]. Terminate chlorine feed when the intermediate 4-chlorobenzal chloride reaches maximum concentration.

Step 2: Catalytic Hydrolysis

• Catalyst Addition: Transfer the chlorination solution to a hydrolysis reactor. Add 0.5–0.8 wt% of a Lewis acid catalyst (FeCl₃ or ZnCl₂)[1][4].

• Hydrolysis: Introduce water and maintain the reaction temperature at 110–140 °C for 4 to 8 hours[1][4].

• Self-Validation (Off-gas & GC): The reaction generates HCl gas[3]. Route the exhaust through a scrubber; the cessation of HCl off-gassing is your primary physical indicator of reaction completion. Confirm via GC that the intermediate is consumed.

• Isolation: Perform vacuum distillation under nitrogen protection. Collect the fraction at 124 °C / 5.4 kPa to isolate 4-chlorobenzaldehyde at >99% purity[1].

Quantitative Process Data

Use the following table to benchmark your scale-up parameters and expected yields against industry standards.

Synthesis Route	Reagents / Catalysts	Optimal Temp	Yield / Conversion	Primary Byproducts
Catalytic Oxidation	Co/Mn/Br, O₂ (10 mL/min)	106 °C	14.3% yield at 19.7% conversion (72.4% selectivity)[5]	4-Chlorobenzoic acid, 4-Chlorobenzyl alcohol
Chlorination (Step 1)	Cl₂, Initiator (1-1.5 wt%)	160–180 °C	Near quantitative conversion to intermediate[4]	4-Chlorobenzotrichloride, 2,4-Dichlorotoluene
Hydrolysis (Step 2)	H₂O, FeCl₃/ZnCl₂ (0.5-0.8 wt%)	110–140 °C	>93% overall yield (from intermediate)[1][4]	HCl (gas)[3]

Troubleshooting Guide

Q: During the chlorination step, my GC/MS shows the formation of 2,4-dichlorotoluene instead of the desired side-chain chlorinated intermediate. How do I correct this? Scientist's Insight: You are observing electrophilic aromatic substitution (ring chlorination) outcompeting the desired radical side-chain substitution. Causality: This occurs when the reaction temperature drops below the kinetic threshold for radical propagation, or when stray Lewis acids (like iron leached from stainless steel reactor walls) catalyze the ring chlorination. Resolution: Ensure the temperature is strictly maintained between 160–180 °C[4]. Always use a glass-lined reactor for the chlorination step to prevent iron-catalyzed side reactions. Verify that your radical initiator is active and properly dosed (1–1.5 wt%)[4].

Q: My overall yield using the Co/Mn/Br catalytic oxidation route is exceptionally low, and a white precipitate is forming in the reactor. What is happening? Scientist's Insight: The precipitate is 4-chlorobenzoic acid. Aldehydes are highly susceptible to auto-oxidation, and the Co/Mn/Br system is an aggressive oxidative environment. Once 4-chlorobenzaldehyde forms, it rapidly oxidizes further into the carboxylic acid[3]. Resolution: The oxidation route requires precise kinetic control. Limit the oxygen flow rate (e.g., 10 mL/min) and cap the reaction time to ~10 hours to maintain a low conversion rate (~20%) but high selectivity (~72%)[5]. Implement real-time FTIR monitoring to quench the reaction at peak aldehyde concentration.

Q: The catalytic hydrolysis of 4-chlorobenzal chloride is stalling. The GC shows unreacted intermediate even after 8 hours. Scientist's Insight: Hydrolysis of a dense organic chloride is a biphasic reaction that relies heavily on mass transfer and continuous catalyst regeneration. Resolution: First, verify the concentration of your Lewis acid catalyst (FeCl₃ or ZnCl₂); it must be between 0.5–0.8 wt% relative to the intermediate[4]. Second, increase the impeller agitation speed to maximize the interfacial surface area between the aqueous and organic phases.

Scale-Up & Handling FAQs

Q: What are the critical safety and handling considerations for 4-Chlorobenzaldehyde? A: 4-Chlorobenzaldehyde is a severe irritant and is toxic to aquatic life with long-lasting effects (GHS Hazard Statements: H302, H315, H317, H319, H411)[3][7]. It must be handled with appropriate PPE in well-ventilated areas. Furthermore, the compound is sensitive to air and light. It must be stored below 30 °C in tightly sealed containers, ideally backfilled with nitrogen, to prevent auto-oxidation into 4-chlorobenzoic acid[2][7].

Q: During downstream isolation, my product sometimes appears as a liquid and other times as a solid block. Is my purity compromised? A: Not necessarily. The melting point of pure 4-chlorobenzaldehyde is 47.5 °C[1][3]. Depending on ambient plant conditions and the cooling rate, the product may present as a crystalline solid, a solidified melt, or a supercooled liquid[7]. To force uniform crystallization, slowly crash the warm organic layer into ice water (<5 °C) under vigorous agitation, then filter[2].

References

• Guidechem. "4-Chlorobenzaldehyde 104-88-1 wiki."
• CyberLeninka. "Current state of catalytic oxidation of alkylaromatic chlorohydrocarbons and its development prospects."
• Wikipedia. "4-Chlorobenzaldehyde."
• Google Patents.
• ChemicalBook. "4-Chlorobenzaldehyde | 104-88-1."
• Merck. "4-Chlorobenzaldehyde CAS 104-88-1 | 802453."
• ResearchG

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• 1. Page loading... [wap.guidechem.com]
• 2. 4-Chlorobenzaldehyde | 104-88-1 [chemicalbook.com]
• 3. 4-Chlorobenzaldehyde - Wikipedia [en.wikipedia.org]
• 4. CN104447250A - Method for synthesizing p-chlorobenzaldehyde from p-chlorotoluene - Google Patents [patents.google.com]
• 5. cyberleninka.ru [cyberleninka.ru]
• 6. researchgate.net [researchgate.net]
• 7. merckmillipore.com [merckmillipore.com]

Technical Support Center: Troubleshooting the Chlorination of Benzaldehyde

Welcome to the Technical Support Center. The chlorination of benzaldehyde is a highly condition-dependent process. Depending on the presence or absence of a catalyst, light, and atmospheric conditions, this reaction can yield vastly different major products and byproducts.

As an application scientist, you must understand that bypassing strict environmental controls or misidentifying analytical signals can lead to downstream failures in drug development and organic synthesis. This guide provides a self-validating framework to troubleshoot your reaction, identify byproducts, and correct your synthetic pathways.

Quantitative Data & Analytical Signatures

Before troubleshooting, establish your baseline. The table below summarizes the key analytical signatures for the starting material, the intended products, and the most common byproducts encountered during benzaldehyde chlorination.

Compound	Formation Mechanism	Key GC-MS Signals (m/z)	Key ¹H NMR Signals (δ, ppm in CDCl₃)
Benzaldehyde (Starting Material)	N/A	106 (M⁺), 77	~10.0 (s, 1H, CHO), 7.5–7.9 (m, 5H)
m-Chlorobenzaldehyde	Electrophilic Aromatic Substitution (EAS)	140/142 (M⁺), 111/113	~9.9 (s, 1H, CHO), 7.4–7.8 (m, 4H)
Benzoyl Chloride	Radical Side-Chain Chlorination	140/142 (M⁺), 105 (PhCO⁺)	Aldehyde peak absent; 7.5–8.1 (m, 5H)
o-/p-Chlorobenzaldehyde	Minor EAS Pathways	140/142 (M⁺), 111/113	~10.3 (s, 1H, ortho), ~10.0 (s, 1H, para)
Benzoic Acid	Autoxidation (Moisture/O₂)	122 (M⁺), 105	~12.0 (br s, 1H, COOH), 7.4–8.1 (m, 5H)

Troubleshooting Guides & FAQs

Q1: I intended to synthesize m-chlorobenzaldehyde, but my primary product lacks an aldehyde proton in the ¹H NMR spectrum. What happened? A: You have inadvertently triggered a radical mechanism instead of an electrophilic aromatic substitution (EAS). Without a Lewis acid catalyst (like anhydrous FeCl₃ or AlCl₃), chlorine gas undergoes homolytic cleavage—often promoted by ambient light or heat. The resulting chlorine radical abstracts the weakly bonded aldehydic hydrogen, forming an acyl radical that reacts with Cl₂ to yield benzoyl chloride 1. To correct this, ensure strict adherence to Lewis acid catalysis and conduct the reaction in the dark to suppress radical initiation pathways 2.

Q2: My GC-MS analysis shows a massive peak at m/z 105. How do I definitively identify this byproduct? A: The m/z 105 peak corresponds to the highly stable benzoyl cation (PhCO⁺) 3. This is the base peak for benzoyl chloride, formed by the facile loss of the chloride radical (M⁺ - 35). While unreacted benzaldehyde also produces an m/z 105 ion (via the loss of a hydrogen radical), you can confirm the presence of benzoyl chloride by looking for the molecular ion at m/z 140/142. A 3:1 isotopic ratio at this mass confirms the presence of a single chlorine atom, definitively identifying the byproduct as benzoyl chloride .

Q3: How can I differentiate between ortho-, meta-, and para-chlorobenzaldehyde byproducts in my reaction mixture? A: The formyl group (-CHO) is strongly electron-withdrawing and meta-directing, which makes m-chlorobenzaldehyde the major EAS product under Lewis acid catalysis 4. However, trace ortho/para isomers can form if the reaction is pushed too hard (e.g., excessive heat). To differentiate them, rely on ¹H NMR coupling constants. The meta-isomer exhibits a distinct isolated proton (situated between the Cl and CHO groups on the ring) appearing as a finely split singlet or narrow multiplet. In GC-MS, the ortho isomer typically elutes first due to intramolecular dipole cancellation lowering its boiling point relative to the meta and para isomers.

Q4: I am observing a white precipitate in my reaction flask and a broad peak around 12 ppm in NMR. What is this? A: This is benzoic acid, a common oxidation byproduct. Benzaldehyde is highly susceptible to autoxidation in the presence of atmospheric oxygen 5. The broad peak at ~12.0 ppm is the characteristic chemical shift of a carboxylic acid proton. To prevent this, ensure your reaction apparatus is thoroughly purged with an inert gas (N₂ or Argon) and always use freshly distilled benzaldehyde.

Self-Validating Experimental Protocol: Isolation and Analytical Verification

To accurately identify the ratio of ring-chlorinated products to side-chain byproducts, follow this self-validating extraction and analysis workflow.

Step 1: Reaction Quenching & Liquid-Liquid Extraction

• Action: Carefully pour the crude chlorination mixture over crushed ice. Extract the aqueous mixture with dichloromethane (DCM) (3 x 20 mL). Wash the combined organic layers with cold 5% aqueous NaHCO₃ until CO₂ evolution ceases.

• Causality: The ice quench immediately halts electrophilic activity. The NaHCO₃ wash neutralizes residual HCl and deprotonates any benzoic acid (oxidation byproduct), extracting it into the aqueous layer as water-soluble sodium benzoate. This effectively isolates the neutral aldehydes and acyl chlorides in the organic phase.

• Validation Checkpoint: Acidify the separated aqueous layer with 1M HCl. If a white precipitate forms, autoxidation to benzoic acid occurred during your reaction, indicating a failure in your inert atmosphere setup.

Step 2: GC-MS Preparation and Analysis

• Action: Dry the DCM layer over anhydrous Na₂SO₄, filter, and dilute a 10 µL aliquot in 1 mL of GC-grade hexane. Inject 1 µL into the GC-MS using Electron Ionization (EI) at 70 eV.

• Causality: Diluting in hexane precipitates highly polar polymeric impurities, protecting the GC column from degradation. EI at 70 eV provides standardized fragmentation patterns necessary for accurate NIST library matching.

• Validation Checkpoint: Examine the chromatogram. If a peak yielding an m/z 105 base peak is present alongside an m/z 140/142 molecular ion, benzoyl chloride contamination is confirmed. This validates that the radical pathway was not entirely suppressed.

Step 3: NMR Spectroscopic Verification

• Action: Evaporate the remaining DCM under reduced pressure. Dissolve 15 mg of the crude residue in 0.6 mL of CDCl₃. Acquire a ¹H NMR spectrum at 400 MHz.

• Causality: CDCl₃ is a non-protic solvent and will not react with residual benzoyl chloride. (Using CD₃OD, for instance, would cause an unwanted solvolysis reaction, converting the benzoyl chloride byproduct into methyl benzoate and ruining the quantitative analysis).

• Validation Checkpoint: Integrate the sharp singlet at ~9.9 ppm (m-chlorobenzaldehyde CHO) against the aromatic multiplet at 7.4–8.1 ppm. A pure m-chlorobenzaldehyde sample will yield an exact 1:4 ratio. Any deviation in this integration ratio mathematically proves the presence of isomers or benzoyl chloride.

Mechanistic and Analytical Workflow Diagram

Reaction pathways of benzaldehyde chlorination and subsequent analytical identification workflow.

References

• Benzaldehyde: Properties, Reactions, Production And Uses - Chemcess.5

• Can benzaldehyde undergo chlorination (aka halogenation)? - Chemistry Stack Exchange. 1

• Halogenation Reaction of Benzaldehyde|Chlorination| m-chlorobenzaldehyde|Benzoyl chloride|Class-12| - YouTube.2

• BENZOYL CHLORIDE - Ataman Kimya.

• Benzoyl chloride | C6H5COCl | CID 7412 - PubChem. 3

• 3-Chlorobenzaldehyde | High Purity | For Research Use - Benchchem. 4

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Benzoyl chloride | C6H5COCl | CID 7412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Chlorobenzaldehyde | High Purity | For Research Use [benchchem.com]
• 5. chemcess.com [chemcess.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of 4-Chlorobenzaldehyde Derivatives: Schiff Bases vs. Thiosemicarbazones

As a Senior Application Scientist, I approach the evaluation of 4-chlorobenzaldehyde derivatives not merely as a synthetic exercise, but as a highly targeted strategy in rational drug design. The selection of the 4-chlorobenzaldehyde scaffold is deliberate: the electron-withdrawing chlorine atom at the para position significantly enhances the molecule's overall lipophilicity[1]. This physicochemical shift is the direct cause of improved transmembrane transport, allowing these derivatives to achieve higher intracellular concentrations and, consequently, superior biological activity compared to their unsubstituted counterparts[1].

This guide provides an objective, data-driven comparative analysis of the two most prominent classes of 4-chlorobenzaldehyde derivatives—Schiff Bases and Thiosemicarbazones —detailing their mechanistic divergence, quantitative bioactivity, and the self-validating experimental protocols required for their evaluation.

Mechanistic Divergence: Imine Disruption vs. Transition Metal Chelation

When comparing Schiff bases (azomethines) and thiosemicarbazones derived from 4-chlorobenzaldehyde, we are fundamentally comparing their coordination chemistry and their distinct modes of interaction with biological targets.

• Schiff Bases (Azomethines): These derivatives leverage the reactive >C=N- imine bond. When conjugated with biopolymers like chitosan or specific amino acids, the resulting 4-chlorobenzaldehyde Schiff bases exhibit increased cationic charge density. This directly disrupts negatively charged microbial cell walls, leading to potent broad-spectrum antimicrobial effects[2],[3]. Furthermore, the azomethine nitrogen can coordinate with bacterial metalloenzymes to block protein synthesis.

• Thiosemicarbazones: These derivatives utilize their sulfur and hydrazinic nitrogen atoms as potent bidentate or tridentate chelators[4],[5]. This makes them exceptionally effective at targeting metalloenzymes. A primary example is their ability to chelate the binuclear copper center in tyrosinase, leading to profound anti-melanogenetic and anticancer activity[6].

Fig 1: Mechanistic pathway of Tyrosinase inhibition by 4-Chlorobenzaldehyde Thiosemicarbazone.

Comparative Bioactivity Profiling

The following table synthesizes quantitative experimental data, highlighting the performance of specific 4-chlorobenzaldehyde derivatives against their primary biological targets.

Derivative Scaffold	Specific Compound	Primary Biological Target	Bioactivity Metric	Mechanism of Action / Causality
Thiosemicarbazone	4-Chlorobenzaldehyde Thiosemicarbazone (4-Cl-BT)	Mushroom Tyrosinase (Monophenolase)	IC₅₀ = 6.7 μM	Mixed-type inhibition via potent copper chelation at the active site[4],[6].
Thiosemicarbazone	4-Chlorobenzaldehyde Thiosemicarbazone (4-Cl-BT)	Mushroom Tyrosinase (Diphenolase)	IC₅₀ = 1.82 μM	Reversible binding; sulfur acts as a soft base targeting the Cu(II) center[6],[5].
Schiff Base	Chitosan-4-Chlorobenzaldehyde	Staphylococcus aureus / E. coli	High Zone of Inhibition	Increased cationic charge density disrupts negatively charged bacterial membranes[2].
Schiff Base	Amino Acid-4-Chlorobenzaldehyde	Aeromonas hydrophila	Significant Inhibition	Azomethine nitrogen coordinates with bacterial metalloenzymes, blocking protein synthesis.

Self-Validating Experimental Protocols

To ensure scientific integrity, the synthesis and screening of these derivatives must follow a self-validating workflow. The protocols below detail not just the steps, but the physicochemical causality behind each action.

Fig 2: Self-validating experimental workflow for synthesizing and screening derivatives.

Protocol A: Microwave-Assisted Synthesis of 4-Chlorobenzaldehyde Derivatives

Objective: Synthesize high-purity Schiff bases or thiosemicarbazones while minimizing thermal degradation.

• Equimolar Preparation: Dissolve 4-chlorobenzaldehyde and the corresponding amine or thiosemicarbazide in absolute ethanol.

  • Causality: Using exact equimolar ratios prevents the accumulation of unreacted, toxic aldehyde precursors, which can skew downstream biological assays and cause false positives.

• Acid Catalysis: Add 2-3 drops of glacial acetic acid.

  • Causality: The acid protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity and significantly lowering the activation energy required for the nucleophilic attack by the amine group[7].

• Microwave Irradiation: Subject the mixture to microwave irradiation (300W) for 3-5 minutes.

  • Causality: Traditional refluxing takes 6-8 hours and can degrade sensitive functional groups. Microwave dielectric heating ensures rapid, uniform energy distribution, drastically improving yield and thermodynamic stability.

• Recrystallization & Validation: Recrystallize the precipitate from hot ethanol and validate via FT-IR and ¹H-NMR.

  • Causality: Structural confirmation is a non-negotiable prerequisite. Confirming the presence of the >C=N- stretch at ~1600 cm⁻¹ ensures the reaction went to completion; testing impure compounds leads to irreproducible bioassay data.

Protocol B: Self-Validating Tyrosinase Kinetic Assay

Objective: Quantify the inhibitory potency (IC₅₀) of 4-chlorobenzaldehyde thiosemicarbazones.

• Buffer & Reagent Preparation: Prepare a 50 mM phosphate buffer at pH 6.8.

  • Causality: Maintaining this specific pH is critical to mimic physiological conditions and preserve the native conformational state of the mushroom tyrosinase enzyme[6].

• Inhibitor Pre-Incubation: Incubate the enzyme with varying concentrations of the 4-Cl-BT inhibitor for 10 minutes at 25°C before adding the substrate (L-DOPA).

  • Causality: Pre-incubation allows the sulfur and nitrogen donor atoms sufficient time to penetrate the active site and chelate the binuclear copper center, establishing a stable enzyme-inhibitor complex[4].

• Spectrophotometric Monitoring: Add L-DOPA and immediately monitor absorbance at 475 nm using a microplate reader.

  • Causality: The 475 nm wavelength specifically tracks the formation of dopachrome (the oxidized product of L-DOPA). Real-time kinetic tracking prevents end-point assay errors and allows for the precise calculation of monophenolase and diphenolase IC₅₀ values[6],[5].

References

• Chemical and Biological potentials of semicarbazide and thiosemicarbazide derivatives and their metals complexes, ajchem-b.com, [Link]

• Schiff Base Synthesis, Characterization, and Bioactivity, erpublications.com, [Link]

• Thiosemicarbazones with tyrosinase inhibitory activity, scispace.com,[Link]

• DEVELOPMENT AND CHARACTERIZATION OF CHITOSAN AND 4-CHLOROBENZALDEHYDE-BASED SCHIFF BASES, researchgate.net,[Link]

• Thiosemicarbazone Complexes as Versatile Medicinal Chemistry Agents: A Review, jddtonline.info, [Link]

• Schiff Bases and Metal Complexes as Multifunctional Platforms, nih.gov, [Link]

• Synthesis Spectral, Thermal Stability and Bacterial Activity of Schiff Bases Derived From Selective Amino Acid, primescholars.com,[Link]

Sources

• 1. 4-Chlorobenzaldehyde | High-Purity Reagent | RUO [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Schiff Bases and Metal Complexes as Multifunctional Platforms: Bridging Bioinorganic Chemistry, Catalysis, Sensing, and Energy Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajchem-b.com [ajchem-b.com]
• 5. jddtonline.info [jddtonline.info]
• 6. scispace.com [scispace.com]
• 7. erpublications.com [erpublications.com]

Comparative Guide: Synthetic Routes to 4-Chlorobenzaldehyde

4-Chlorobenzaldehyde (4-CBA) is a highly versatile electrophilic building block utilized extensively in the synthesis of active pharmaceutical ingredients (APIs) such as fenarol, as well as critical agrochemicals like paclobutrazol and uniconazole[1][2]. The electron-withdrawing nature of the para-chloro substituent enhances the electrophilicity of the carbonyl carbon, making it an ideal substrate for Knoevenagel condensations and Grignard additions[3].

For researchers and process chemists, selecting the optimal synthetic route to 4-CBA requires balancing chemoselectivity, scalability, and environmental impact. This guide provides an objective, data-backed comparison of four distinct synthetic pathways, complete with mechanistic insights and self-validating experimental protocols.

Mechanistic and Strategic Comparison of Synthetic Routes

Route A: Industrial Chlorination & Catalytic Hydrolysis (The Scale-Up Standard)

The dominant industrial pathway relies on the free-radical chlorination of 4-chlorotoluene to generate a mixture of 4-chlorobenzyl chloride and 4-chlorobenzal chloride, followed by catalytic hydrolysis[4].

• Causality & Mechanism: Radical initiators or UV light homolytically cleave Cl₂, directing halogenation to the benzylic side-chain rather than the deactivated aromatic ring. Subsequent hydrolysis of the benzal chloride intermediate directly yields the aldehyde.

• Performance: While highly scalable and reliant on inexpensive raw materials, this route suffers from over-chlorination and requires harsh thermal conditions (160–180 °C)[2]. Yields typically plateau at 50–60% for the pure substitution method[4].

Route B: The Sommelet Reaction (The Lab-Scale Classic)

A highly chemoselective laboratory method that converts 4-chlorobenzyl chloride to 4-CBA using hexamethylenetetramine (urotropine)[4][5].

• Causality & Mechanism: Urotropine acts initially as a nucleophile to form a quaternary ammonium salt. Upon aqueous hydrolysis, it serves a dual purpose: it provides the nitrogen source for an imine intermediate and acts as a hydride acceptor. This facilitates a redox rearrangement that oxidizes the benzylic carbon while reducing formaldehyde (generated in situ)[5].

• Performance: This route prevents over-oxidation to the carboxylic acid, achieving yields of 50–80%[6], and up to 96% under optimized industrial conditions[4].

Route C: Transition-Metal Mediated Reduction (Rosenmund Variant)

Direct reduction of 4-chlorobenzoic acid derivatives risks over-reduction to the alcohol. Modern variants of the Rosenmund reduction utilize sodium tetracarbonylferrate (Na₂Fe(CO)₄)[7].

• Causality & Mechanism: Na₂Fe(CO)₄ acts as a nucleophilic transition-metal hydride source. It displaces the chloride of 4-chlorobenzoyl chloride to form an acyl iron intermediate. Quenching with acetic acid triggers reductive cleavage to the aldehyde, strictly preventing over-reduction[7].

• Performance: Achieves reliable yields (~74%)[7], but relies on air-sensitive, toxic, and stoichiometric organometallic reagents, limiting its use to specialized discovery-scale synthesis.

Route D: Laccase-Mediated Biocatalytic Oxidation (The Green Frontier)

An emerging biocatalytic approach utilizes crude laccase enzymes (e.g., from Abortiporus biennis MTCC-1176) to directly oxidize 4-chlorotoluene.

• Causality & Mechanism: Laccase alone struggles with the high redox potential and steric hindrance of 4-chlorotoluene. The addition of a mediator like ABTS solves this barrier. Laccase oxidizes ABTS to a stable radical cation, which acts as an electron shuttle to abstract a hydrogen atom from the benzylic methyl group, initiating controlled oxidation.

• Performance: Exceptional selectivity (stopping strictly at the aldehyde) with yields exceeding 90% under ambient, aqueous conditions.

Quantitative Performance Comparison

Synthetic Route	Primary Reagents	Typical Yield	Scalability	Green Chemistry Metric
Industrial Chlorination	Cl₂, UV/Initiator, H₂O	50–60%[4]	Excellent	Poor (Toxic Cl₂ gas, harsh conditions)
Sommelet Reaction	Urotropine, EtOH/H₂O	50–96%[4]	Moderate	Moderate (Aqueous waste, safe reagents)
Rosenmund Variant	Na₂Fe(CO)₄, Acetic Acid	~74%[7]	Poor	Poor (Stoichiometric heavy metals)
Laccase Biocatalysis	Laccase, ABTS, O₂	>93%	Moderate	Excellent (Ambient, aqueous, catalytic)

Experimental Methodologies (Self-Validating Protocols)

Protocol 1: The Sommelet Reaction

This protocol leverages visual phase changes and distinct spectral endpoints to ensure self-validation.

• Alkylation (Salt Formation): Dissolve 1.0 equivalent of 4-chlorobenzyl chloride and 1.2 equivalents of hexamethylenetetramine in anhydrous chloroform. Reflux for 2–4 hours.

  • Validation Check: The reaction is complete when a dense, white quaternary ammonium precipitate ceases to form.

• Hydrolysis: Filter the precipitate, wash with cold chloroform, and dissolve the solid in a 1:1 mixture of ethanol and water. Reflux the solution for 16 hours[5].

  • Validation Check: Monitor via TLC (Hexane:Ethyl Acetate 4:1). The reaction is complete when the UV-active baseline spot (salt) is fully replaced by a high-Rf spot (aldehyde).

• Workup & Isolation: Cool the mixture, extract with diethyl ether (3x), and wash the organic layer with 10% HCl to remove amine byproducts. Dry over MgSO₄ and concentrate under reduced pressure.

  • Validation Check: The isolated product should be a white to pale yellow crystalline solid with a melting point of 45–50 °C[3]. FT-IR must show a sharp, distinct C=O stretching band at ~1705–1685 cm⁻¹[3].

Protocol 2: Biocatalytic Oxidation

This protocol utilizes enzymatic colorimetric changes as an internal reaction monitor.

• Reaction Setup: Suspend 4-chlorotoluene (1.0 mmol) in a sodium acetate buffer (pH 4.5). Add 10 mol% ABTS and crude laccase extract from A. biennis MTCC-1176.

• Aerobic Oxidation: Stir vigorously at room temperature for 200 minutes under an open-air atmosphere to ensure continuous O₂ supply.

  • Validation Check: The solution will rapidly turn dark green/purple, visually confirming the generation of the active ABTS radical cation.

• Extraction & Analysis: Extract the aqueous phase with ethyl acetate. The biocatalyst and mediator remain in the aqueous phase, leaving a highly pure organic layer.

  • Validation Check: GC/MS analysis of the organic layer must show a molecular ion peak at m/z 140 and 142 in a 3:1 ratio (confirming the presence of the single chlorine isotope distribution)[8], with no peak at m/z 156 (which would indicate over-oxidation to 4-chlorobenzoic acid).

Reaction Workflows and Pathway Visualizations

Figure 1: Workflow and mechanistic pathway of the Sommelet reaction.

Figure 2: Laccase-mediated biocatalytic oxidation utilizing an ABTS electron shuttle.

References

• "4-Chlorobenzaldehyde 104-88-1", GuideChem.
• "Synthetic Applications of Crude Laccase from Abortiporus biennis MTCC-1176", TSI Journals.
• "Method for synthesizing p-chlorobenzaldehyde from p-chlorotoluene" (CN104447250A), Google Patents.
• "Reduction of Arenecarboxylic Acids and Derivatives", Thieme Connect.
• "Mass spectrum of 4-chlorotoluene", ResearchGate.
• "A Comparative Analysis of 3-Chlorobenzaldehyde and 4-Chlorobenzaldehyde", BenchChem.
• "A kind of preparation method of p-chlorobenzaldehyde" (CN109651111A), Google Patents.
• "Synthetic Applications of Crude Laccase from Abortiporus biennis MTCC-1176", TSI Journals.
• "4-Isobutylbenzaldehyde", BenchChem.
• "Oxidation of Alkylarenes to Arenecarbaldehydes", Thieme Connect.

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A Comparative Guide to the Biological Efficacy of 4-Chlorobenzaldehyde and Other Halogenated Benzaldehydes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of aromatic aldehydes, halogenated derivatives of benzaldehyde represent a class of compounds with significant, yet nuanced, biological activities. Their utility as intermediates in the synthesis of pharmaceuticals and agrochemicals is well-established.[1] However, their intrinsic bioefficacies are a subject of ongoing research. This guide provides a comparative analysis of the biological activities of 4-Chlorobenzaldehyde versus other halogenated benzaldehydes, including fluoro- and bromo- analogs, as well as positional isomers.

The introduction of a halogen atom to the benzaldehyde scaffold significantly influences its electronic properties, lipophilicity, and steric profile, thereby modulating its interaction with biological targets. This guide synthesizes available data on their antimicrobial, antifungal, anticancer, and insecticidal properties, offering insights into their structure-activity relationships (SAR) and mechanisms of action. Where direct comparative data is limited, this guide provides the foundational knowledge and detailed experimental protocols to enable researchers to conduct their own robust evaluations.

Comparative Biological Activity: A Data-Driven Overview

A direct, comprehensive comparison of the biological efficacy of 4-chlorobenzaldehyde against a full matrix of other halogenated benzaldehydes under uniform experimental conditions is not extensively documented in the current literature. However, by collating data from various studies on these compounds and their close structural relatives, we can discern indicative trends.

Antimicrobial and Antifungal Activity

Halogenated benzaldehydes have demonstrated notable antimicrobial and antifungal properties. The position and nature of the halogen substituent play a critical role in their potency.

Key Insights from Experimental Data:

• A study on cinnamaldehyde analogs, which share the aldehyde functional group and substituted aromatic ring, revealed that 4-chlorocinnamaldehyde and 4-fluorocinnamaldehyde exhibited a Minimum Inhibitory Concentration (MIC) of 200 µg/mL against uropathogenic Escherichia coli (UPEC). In the same study, 4-nitrocinnamaldehyde, which also has a strong electron-withdrawing group, showed a lower MIC of 100 µg/mL against both UPEC and Staphylococcus aureus.[2] This suggests that electron-withdrawing groups at the para position can enhance antibacterial activity.

• General studies on halogenated compounds suggest that the presence of a halogen can increase a molecule's lipophilicity, potentially facilitating its passage through microbial cell membranes.[3]

• The antifungal activity of benzaldehydes is thought to be mediated through the disruption of the fungal cellular antioxidation system.[4][5]

Table 1: Comparative Antimicrobial Activity of Halogenated Cinnamaldehydes Against Uropathogenic E. coli

Compound	MIC (µg/mL)
4-Chlorocinnamaldehyde	200[2]
4-Fluorocinnamaldehyde	200[2]

Note: This data is for cinnamaldehyde analogs and serves as an indicator of the potential activity of the corresponding benzaldehydes.

Anticancer Activity

The cytotoxic potential of halogenated benzaldehydes against various cancer cell lines has been explored, revealing that the nature and position of the halogen influence their efficacy.

Key Insights from Experimental Data:

• A broad screening of substituted aldehydes for their cytotoxic activity against several human cancer cell lines provided valuable IC50 data.[6]

• For instance, against the OVCAR-8 (ovarian carcinoma) cell line, 4-chlorobenzaldehyde and 4-bromobenzaldehyde showed minimal growth inhibition at the tested concentration, while 2,3-dichlorobenzaldehyde and 2,4-dichlorobenzaldehyde exhibited more significant growth inhibition.[6]

• Against the HCT-116 (colon carcinoma) cell line, 4-chlorobenzaldehyde again showed low activity, whereas the dichlorinated analogs had more pronounced effects.[6]

Table 2: Comparative Cytotoxicity (Growth Inhibition %) of Halogenated Benzaldehydes at a Concentration of 0.25 µg/mL

Compound	OVCAR-8 (% GI)	HCT-116 (% GI)	SF-295 (Glioblastoma) (% GI)
4-Chlorobenzaldehyde	0.15[6]	9.49[6]	9.65[6]
4-Bromobenzaldehyde	0.00[6]	5.53[6]	1.49[6]
2,3-Dichlorobenzaldehyde	36.62[6]	55.34[6]	0.45[6]
2,4-Dichlorobenzaldehyde	39.25[6]	62.77[6]	1.65[6]

Note: Higher % GI indicates greater cytotoxic activity.

Insecticidal Activity

Certain halogenated benzaldehydes have shown promise as insecticidal agents. Their volatility and mode of action make them potential candidates for fumigants or contact insecticides.

Key Insights from Experimental Data:

• A study on the repellency and toxicity of benzaldehyde analogues against Aedes aegypti mosquitoes identified 3-chlorobenzaldehyde as one of the most toxic compounds tested.[7][8]

• 3-Chlorobenzaldehyde exhibited a lethal concentration (LC50) of 37 µg/cm² in a vapor phase toxicity assay.[7]

Table 3: Insecticidal Activity of 3-Chlorobenzaldehyde against Aedes aegypti

Compound	LC50 (µg/cm²)
3-Chlorobenzaldehyde	37[7]

Mechanisms of Biological Action

The diverse biological activities of halogenated benzaldehydes stem from their ability to interact with various cellular components and disrupt essential biological processes.

Antimicrobial and Antifungal Mechanism

The primary antimicrobial mechanism of aldehydes involves their high reactivity towards nucleophilic functional groups in biomolecules.[9]

• Protein Alkylation: The electrophilic aldehyde group can react with amino and sulfhydryl groups of amino acids in proteins and enzymes, leading to their inactivation and disruption of cellular function.

• Disruption of Redox Homeostasis: Benzaldehydes can act as redox-active compounds, destabilizing the cellular antioxidation system in fungi, leading to an accumulation of reactive oxygen species (ROS) and subsequent cell death.[4][5]

Antifungal Mechanism of Halogenated Benzaldehydes.

Anticancer Mechanism

The anticancer activity of benzaldehyde and its derivatives is multifaceted and appears to involve the induction of specific cell death pathways.

• Induction of Apoptosis and Autophagy: Benzaldehyde has been shown to induce tumor-specific cytotoxicity, leading to cell death through mechanisms that may involve autophagy.[10] It can also trigger apoptosis through mitochondria-dependent pathways.[6]

• Inhibition of Signaling Pathways: Benzaldehyde has been found to suppress major signaling pathways in cancer cells, such as PI3K/AKT/mTOR, STAT3, NFκB, and ERK, by regulating protein-protein interactions mediated by 14-3-3ζ.[6][11]

Inhibition of Cancer Cell Signaling by Benzaldehyde.

Insecticidal Mechanism

The insecticidal action of halogenated benzaldehydes is often attributed to their neurotoxic effects.

• Nervous System Disruption: These compounds can block the firing of the central nervous system in insects, leading to paralysis and death.[7] The exact molecular targets within the insect nervous system are still under investigation but may involve ion channels or neurotransmitter receptors.

Standardized Experimental Protocols

To facilitate reproducible and comparative research, this section provides detailed, step-by-step methodologies for assessing the biological activities of halogenated benzaldehydes.

Antimicrobial Susceptibility Testing: Broth Microdilution for MIC Determination

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method, a standard for assessing antimicrobial potency.[12][13][14]

Materials:

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial inoculum, adjusted to 0.5 McFarland standard and then diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells

• Halogenated benzaldehyde stock solutions (e.g., in DMSO)

• Sterile diluent (e.g., MHB)

• Multichannel pipette

Procedure:

• Prepare Serial Dilutions:

  • Dispense 100 µL of sterile broth into all wells of a 96-well plate.

  • Add 100 µL of the halogenated benzaldehyde stock solution to the first well of a row and mix thoroughly.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well in the dilution series.

• Inoculate the Plate:

  • Add 100 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 200 µL per well.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation:

  • Incubate the plate at 37°C for 18-24 hours.[15]

• Determine MIC:

  • The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.[12]

Workflow for Broth Microdilution MIC Assay.

Cytotoxicity Testing: MTT Assay for IC50 Determination

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and determine the half-maximal inhibitory concentration (IC50) of a compound.[2][16][17][18][19]

Materials:

• Sterile 96-well plates

• Cancer cell line of interest

• Complete cell culture medium

• Halogenated benzaldehyde stock solutions (e.g., in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the halogenated benzaldehydes and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization of Formazan:

  • Remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading:

  • Read the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• IC50 Calculation:

  • The IC50 value is calculated from the dose-response curve of absorbance versus compound concentration.

Workflow for MTT Cytotoxicity Assay.

Insecticidal Activity: Contact/Dry Film Bioassay for LC50 Determination

This protocol describes a common method for evaluating the contact toxicity of volatile or semi-volatile compounds against insects to determine the lethal concentration (LC50).[20][21]

Materials:

• Glass vials or Petri dishes

• Volatile solvent (e.g., acetone)

• Halogenated benzaldehyde stock solutions

• Insects of the target species

• Ventilated holding containers with food and water

Procedure:

• Preparation of Treated Surfaces:

  • Prepare serial dilutions of the halogenated benzaldehyde in a volatile solvent.

  • Coat the inner surface of the glass vials or Petri dishes with a known volume of each dilution.

  • Allow the solvent to evaporate completely, leaving a dry film of the compound.

• Insect Exposure:

  • Introduce a known number of insects into each treated container.

  • Include a control group exposed to surfaces treated only with the solvent.

• Incubation:

  • Maintain the insects under controlled conditions of temperature, humidity, and light.

• Mortality Assessment:

  • Record the number of dead or moribund insects at specified time intervals (e.g., 24, 48, 72 hours).

• LC50 Calculation:

  • The LC50 value is determined using probit analysis or other appropriate statistical methods based on the mortality data at different concentrations.

Conclusion

While a definitive, all-encompassing comparative analysis of the biological efficacy of 4-chlorobenzaldehyde versus other halogenated benzaldehydes remains to be fully elucidated in the scientific literature, the available data provides compelling evidence for their diverse biological activities. The nature and position of the halogen substituent are critical determinants of their antimicrobial, antifungal, anticancer, and insecticidal properties. This guide has synthesized the current understanding of their structure-activity relationships and mechanisms of action. Furthermore, the detailed experimental protocols provided herein empower researchers to conduct their own systematic and comparative investigations, thereby contributing to a more comprehensive understanding of this important class of compounds and paving the way for the development of novel therapeutic and agrochemical agents.

References

[2] R-Biopharm. (n.d.). MTT Assay Protocol. Retrieved from [Link]

[22] National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

[23] American Chemical Society. (2026, March 3). Cytotoxicity Assessment and Environmental Fate of Halogenated 4-Hydroxy-Benzaldehydes in Drinking Water. Retrieved from [Link]

[4] Kim, J. H., Mahoney, N., & Chan, K. L. (2011). Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. Annals of Clinical Microbiology and Antimicrobials, 10, 23. [Link]

[6] de Souza, M. V. N., et al. (2014). CYTOTOXIC EVALUATION OF SUBSTITUTED BENZALDEHYDES. Revista Virtual de Química, 6(2), 226-241. [Link]

[12] MI - Microbiology. (n.d.). Broth Microdilution. Retrieved from [Link]

[7] Bibbs, C. S., et al. (2024). Repellency and Toxicity of Vapor-Active Benzaldehydes against Aedes aegypti. Journal of Medical Entomology. [Link]

[24] ResearchGate. (2016). Comparison of anticancer activity (IC50 values) between standard and synthesized compounds. Retrieved from [Link]

[10] Ariyoshi-Kishino, K., et al. (2010). Tumor-specific cytotoxicity and type of cell death induced by benzaldehyde. Anticancer Research, 30(12), 5069-76. [Link]

[5] Kim, J. H., Mahoney, N., & Chan, K. L. (2011). Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. Annals of Clinical Microbiology and Antimicrobials, 10, 23. [Link]

[25] Asian Journal of Science and Technology. (2025). The Thiosemicarbazone derivative of 4-chlorobenzaldehyde. Retrieved from [Link]

[11] Fujita Health University. (2025, July 2). Stopping Pancreatic Cancer Spread Using Benzaldehyde. Retrieved from [Link]

[26] RGCC International. (n.d.). Evaluation of the effect of benzaldehyde derivatives in human cancer cells. Retrieved from [Link]

[13] Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Retrieved from [Link]

[20] SciSpace. (2023, June 27). Bioassay Techniques in Entomological Research. Retrieved from [Link]

[21] AgriSustain-An International Journal. (2024, December 15). Bioassays Methods for Evaluating Insecticide Toxicity: Principles, Methods, and Considerations. Retrieved from [Link]

[27] Heidi, F. P. (n.d.). THE ANTICANCER ACTIVITY COMPARISON BETWEEN N-4-CHLOROBENZOYL-N'-(4-FLUOROPHENYL) AND N-BENZOYL-N'-(4-FLUOROPHENYL) COMPOUNDS USING IN SILICO ASSAY TOWARDS SIRTUIN 1 AND USING IN VITRO ASSAY TOWARDS T47D CELL. Retrieved from [Link]

[14] Taylor & Francis. (n.d.). Broth microdilution – Knowledge and References. Retrieved from [Link]

El-Sayed, M. A. (n.d.). Mode of action of pesticides and the novel trends – A critical review. Retrieved from [Link]

[28] Panico, S., et al. (1990). Antimicrobial activity of a new derivative: N-(4-chlorobenzyl)-2-(1H-imidazol-1-ylmethyl)benzenamine. Drugs Under Experimental and Clinical Research, 16(4), 181-6. [Link]

[9] Situ Biosciences. (n.d.). Antimicrobial Preservatives and Additives – Aldehydes. Retrieved from [Link]

[29] Science.gov. (n.d.). comparative antimicrobial activity: Topics by Science.gov. Retrieved from [Link]

[30] ResearchGate. (2022, November 28). (PDF) Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues. Retrieved from [Link]

[31] ACS Omega. (2022, December 20). Design, Synthesis, and Toxicological Activities of Novel Insect Growth Regulators as Insecticidal Agents against Spodoptera littoralis (Boisd.). Retrieved from [Link]

[15] ResearchGate. (n.d.). Structural formulae of the halogenated benzaldehydes studied in this work. Retrieved from [Link]

[32] MDPI. (2025, December 17). Comparative Antimicrobial and Antibiofilm Activity of Antiseptics and Commercial Mouthwashes Against Porphyromonas gingivalis ATCC 33277. Retrieved from [Link]

[33] Beilstein Journals. (2016, May 23). Antibacterial structure–activity relationship studies of several tricyclic sulfur-containing flavonoids. Retrieved from [Link]

[34] Seo, M. J., et al. (2015). Benzaldehyde as an insecticidal, antimicrobial, and antioxidant compound produced by Photorhabdus temperata M1021. Journal of Microbiology, 53(2), 156-162. [Link]

[35] Centers for Disease Control and Prevention. (2025, August 27). Global Manual for Evaluating Insecticide Resistance Using the CDC Bottle Bioassay. Retrieved from [Link]

[36] SciSpace. (n.d.). Nematicidal and insecticidal activities of halogenated indoles. Retrieved from [Link]

[37] ResearchGate. (n.d.). (PDF) Nematicidal and insecticidal activities of halogenated indoles. Retrieved from [Link]

[38] Reddit. (2022, September 30). Why 4-Fluorobenzaldehyde works better than 4-Chlorobenzaldehyde. Retrieved from [Link]

[39] Innovation to Impact. (n.d.). SOP: Performing Larval Insecticide Bioassays and Larval Susceptibility Testing. Retrieved from [Link]

[8] Bibbs, C. S., et al. (2024). Repellency and Toxicity of Vapor-Active Benzaldehydes against Aedes aegypti. Journal of Medical Entomology. [Link]

[40] ARC Journals. (n.d.). Toxicity of Seven Pesticides belonging to Different Chemical Groups against the Glassy Clover Snail, Moncha Obstructa. Retrieved from [Link]

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Analytical Validation of HPLC Methods for 4-Chlorobenzaldehyde: A Comparative Guide

In pharmaceutical development, analytical precision is non-negotiable. 4-Chlorobenzaldehyde (4-CBA) is a highly reactive aromatic aldehyde utilized extensively as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs) and complex Schiff bases[1]. Because even trace impurities can significantly impact downstream reaction yields and API safety profiles, establishing a robust, validated analytical method is paramount.

As a Senior Application Scientist, I approach method development not as a series of trial-and-error steps, but as a deterministic exercise in physical chemistry. This guide objectively compares a conventional Reverse-Phase HPLC (RP-HPLC) method against a rapid, mass-spectrometry-compatible Ultra-High-Performance Liquid Chromatography (UPLC) alternative, detailing the causality behind every experimental parameter and validating them against [2].

Part 1: Causality in Method Development

Method development requires a deep understanding of the analyte's physicochemical properties. Every parameter chosen for the analysis of 4-CBA is a calculated response to its molecular structure.

• Stationary Phase Causality: 4-CBA possesses a highly electronegative carbonyl oxygen that readily engages in hydrogen bonding. On standard silica-based C18 columns, this leads to secondary interactions with residual unreacted silanols, manifesting as severe peak tailing. To counteract this, we utilize base-deactivated (end-capped) columns or specialized low-silanol reverse-phase columns (e.g., Newcrom R1) to ensure symmetric peak shapes and accurate integration[3].

• Mobile Phase Causality: A simple binary mixture of Acetonitrile and Water provides optimal hydrophobic retention. However, an acidic modifier is strictly required. Adding 0.1% phosphoric acid suppresses the ionization of any remaining silanols on the column, maintaining them in a neutral state[3]. For laboratories transitioning to LC-MS workflows, phosphoric acid—which causes severe ion suppression and source fouling—must be replaced with a volatile alternative like 0.1% formic acid[3].

• Detection Causality: The conjugation between the aromatic ring and the aldehyde group yields a strong π-π* electronic transition. Setting the UV detector to 254 nm maximizes the signal-to-noise ratio while minimizing baseline drift from the mobile phase[1].

Part 2: Experimental Protocols & Self-Validating Systems

To guarantee data integrity, the following protocols incorporate System Suitability Testing (SST) as a self-validating mechanism. The analytical sequence is programmed to automatically abort if the initial standard injections fail to meet predefined criteria (Tailing Factor ≤ 1.5, Resolution ≥ 2.0), ensuring no invalid data is ever generated.

Protocol A: Conventional RP-HPLC Method (Quality Control)

This method is optimized for standard QC laboratories prioritizing robustness over speed.

• System Setup & Self-Validation (SST): Prime the HPLC system. Before injecting unknown samples, inject a system suitability standard containing 4-CBA and a closely eluting known impurity (e.g., p-toluidine). The system automatically calculates the Tailing Factor (Tf) and Resolution (Rs). If Tf > 1.5 or Rs < 2.0, the sequence halts immediately.

• Column Installation: Install a C18, 5 µm, 4.6 x 250 mm end-capped column to minimize secondary silanol interactions[1].

• Mobile Phase Preparation: Formulate a 70:30 (v/v) mixture of Acetonitrile and Water. Add 0.1% Phosphoric Acid to suppress silanol ionization[3]. Degas via ultrasonication for 10 minutes.

• Chromatographic Conditions: Set the flow rate to 1.0 mL/min and the column oven to 25°C. Set the UV detector to 254 nm to capture the strong π-π* transitions[1].

• Sample Preparation: Dissolve 10 mg of 4-CBA in 10 mL of the mobile phase to create a 1.0 mg/mL stock. Perform serial dilutions to generate working standards spanning 10–150 µg/mL.

• Execution: Inject 10 µL of each standard and sample.

Protocol B: Fast UPLC Method (High-Throughput / MS-Compatible)

This method is designed for high-throughput screening and LC-MS structural elucidation.

• System Setup & Self-Validation (SST): Prime a UPLC system coupled with a Diode Array Detector (DAD) and Single Quadrupole MS. Run the automated SST protocol to verify system backpressure and peak symmetry.

• Column Installation: Install a sub-2 µm or 3 µm particle reverse-phase column (e.g., Newcrom R1, 3.2 x 100 mm) for high-efficiency separations[3].

• Mobile Phase Preparation: Mix Acetonitrile and Water (70:30 v/v) containing 0.1% Formic Acid to ensure complete MS compatibility[3].

• Chromatographic Conditions: Set the flow rate to 0.6 mL/min, column oven to 35°C (to lower solvent viscosity and backpressure), and detection to 254 nm.

• Execution: Inject 2 µL of the prepared sample.

Part 3: ICH Q2(R1) Validation Framework & Comparative Data

Analytical procedures must be rigorously validated to demonstrate they are suitable for their intended purpose[2]. The following table objectively compares the performance of Method A and Method B across the core validation parameters defined by the[2].

Validation Parameter (ICH Q2(R1))	Method A: Conventional RP-HPLC	Method B: Fast UPLC (MS-Compatible)	ICH Acceptance Criteria
Linearity Range	10 - 150 µg/mL	1 - 150 µg/mL	R² ≥ 0.999
Accuracy (Recovery %)	98.5% - 101.2%	99.1% - 100.8%	98.0% - 102.0%
Precision (Repeatability)	1.2% RSD	0.8% RSD	≤ 2.0% RSD
Specificity	Baseline resolution (Rs > 2.0)	Baseline resolution (Rs > 2.5)	No matrix interference
LOD / LOQ	0.5 µg/mL / 1.5 µg/mL	0.1 µg/mL / 0.3 µg/mL	S/N > 3 (LOD), S/N > 10 (LOQ)
Run Time	~15 minutes	~4 minutes	Fit for purpose

Data Interpretation: While Method A provides highly reliable data suitable for standard batch release, Method B offers superior sensitivity (lower LOD/LOQ) and a significantly reduced run time, making it the optimal choice for high-throughput environments and trace impurity profiling.

Part 4: Workflow Visualization

The following diagram illustrates the logical progression of the analytical validation lifecycle, ensuring that every phase builds upon a self-validated foundation.

Fig 1. ICH Q2(R1) Analytical Method Validation Workflow for 4-Chlorobenzaldehyde.

References

• SIELC Technologies. "Separation of 4-Chlorobenzaldehyde on Newcrom R1 HPLC column." SIELC.com. Available at:[Link]

• International Council for Harmonisation (ICH). "ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1)." ICH.org. Available at:[Link]

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Harnessing Electronic Effects: A Comparative Guide to Benzaldehyde Reactivity in Drug Development

As a Senior Application Scientist, I approach the selection of aromatic aldehydes not as a trivial reagent choice, but as a precise tuning of thermodynamic and kinetic parameters. In drug development and materials science, optimizing nucleophilic addition to a carbonyl group—whether for imine synthesis, Knoevenagel condensations, or aldol reactions—requires a fundamental understanding of structure-activity relationships.

This guide objectively compares the reactivity of substituted benzaldehydes, detailing the mechanistic causality of electron-withdrawing groups (EWGs) and providing a self-validating experimental protocol for kinetic benchmarking.

Mechanistic Causality: The Electronic Lever

The reactivity of the carbonyl group in benzaldehyde is dictated by the electrophilicity of its carbonyl carbon[1]. When we introduce substituents to the aromatic ring, we manipulate this electrophilicity through a combination of inductive (-I) and resonance (-R) effects.

Electron-withdrawing groups (EWGs), such as nitro (-NO₂) and cyano (-CN), pull electron density away from the

-system of the aromatic ring[1]. In molecular orbital terms, this withdrawal lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the carbonyl bond. A lowered LUMO reduces the activation energy barrier required for the nucleophile's Highest Occupied Molecular Orbital (HOMO) to attack[2]. Consequently, the partial positive charge ( ) on the carbonyl carbon intensifies, accelerating the rate-determining step of nucleophilic addition[1].

Mechanistic pathway of imine formation highlighting EWG-mediated LUMO lowering.

Quantitative Comparison: The Hammett Framework

To objectively compare these alternatives, we rely on the Hammett equation:

[3]. In this linear free-energy relationship, represents the substituent constant (quantifying the electronic effect), and is the reaction constant (quantifying the reaction's sensitivity to electronic changes)[4].

For nucleophilic additions to benzaldehydes,

is consistently positive. For instance, in the condensation of aromatic aldehydes with Meldrum's acid, experimental data yields a value of +1.226, proving that EWGs significantly enhance the reaction rate[5].

The table below synthesizes the relative reaction rates (

) for standard substituted benzaldehydes, calculated using this established value.

Table 1: Comparative Reactivity of Substituted Benzaldehydes

Substituent (para-position)	Hammett Constant ( )	Dominant Electronic Effect	Relative Rate ( )
-H (Benzaldehyde)	0.00	None (Reference standard)	1.00
-Cl (4-Chlorobenzaldehyde)	+0.23	Inductive Withdrawal (-I) > Resonance (+R)	1.91
-CN (4-Cyanobenzaldehyde)	+0.66	Strong Inductive (-I) & Resonance (-R)	6.44
-NO₂ (4-Nitrobenzaldehyde)	+0.78	Very Strong Inductive (-I) & Resonance (-R)	9.04

Note: Relative rates (

) are derived from the Hammett equation utilizing a field-proven value of +1.226[5].

As demonstrated, substituting a simple hydrogen for a nitro group yields a nearly 10-fold increase in the kinetic rate of condensation, making 4-nitrobenzaldehyde the superior choice when rapid conversion or lower reaction temperatures are required.

Experimental Validation: In-Situ Kinetic Protocol

By employing pseudo-first-order conditions (a massive molar excess of the amine), the complex bimolecular rate equation simplifies. If the reaction proceeds cleanly without side-product interference, the logarithmic decay of the aldehyde concentration will yield a perfect linear fit. Any deviation from linearity immediately alerts the operator to competing pathways, ensuring intrinsic data integrity.

Step-by-Step Methodology: Raman Kinetic Assay

• Reagent Preparation: Prepare a 0.1 M solution of the chosen benzaldehyde derivative and a 2.0 M solution of

  -butylamine in anhydrous chloroform ( ).

• Baseline Establishment: Insert the fiber-optic Raman probe into a temperature-controlled jacketed reactor (25 °C) containing only the

  solvent to establish a dark-count baseline.

• Reaction Initiation: Inject 10 mL of the 2.0 M amine solution into the reactor, followed immediately by 1 mL of the 0.1 M aldehyde solution. The massive excess of amine establishes pseudo-first-order kinetics.

• Data Acquisition: Monitor the intensity of the carbonyl (C=O) stretching mode at approximately 1684 cm⁻¹ at 10-minute intervals[6].

• Internal Standardization (Critical Step): To correct for sample-to-sample fluctuations in the Raman peak area (due to laser power shifts or micro-bubbles), normalize the C=O peak area against the stable C-Cl bending peak of the chloroform solvent at 666 cm⁻¹[6].

• Kinetic Derivation: Plot

  versus time. The negative slope of this line is the observed rate constant ( ).

• Self-Validation Check: Calculate the

  value of the linear regression. An validates that the reaction follows strict pseudo-first-order kinetics and that the EWG is the sole variable modulating the rate.

Conclusion

The strategic implementation of electron-withdrawing groups on benzaldehyde scaffolds is a powerful tool for accelerating nucleophilic additions. By understanding the underlying HOMO-LUMO dynamics and validating these theories through rigorous, internally standardized kinetic assays, researchers can rationally design synthetic routes that maximize yield, minimize reaction times, and eliminate trial-and-error empiricism.

References[1] Title: A Comparative Guide to the Reactivity of Substituted Benzaldehydes. Source: Benchchem. URL: https://www.benchchem.com/[5] Title: Hammett plot for the reaction of substituted benzaldehydes with Meldrum's acid. Source: ResearchGate. URL: https://www.researchgate.net/[3] Title: Hammett equation. Source: Wikipedia. URL: https://en.wikipedia.org/wiki/Hammett_equation[4] Title: The Hammett Equation and Linear Free Energy Relationship. Source: Dalal Institute. URL: https://www.dalalinstitute.com/[2] Title: Investigation of silicon Lewis acidity and design of a novel silicon Lewis acid catalyst scaffold. Source: Huskie Commons. URL: https://commons.lib.niu.edu/[6] Title: Reaction Monitoring of Imine Synthesis Using Raman Spectroscopy. Source: ResearchGate. URL: https://www.researchgate.net/

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• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

4-Chlorobenacil proper disposal procedures

4-Chlorobenacil (CAS 42784-16-7) Laboratory Disposal and Waste Management Protocol

As a Senior Application Scientist, I have designed this protocol to provide drug development professionals and laboratory personnel with a rigorous, self-validating framework for the disposal of 4-Chlorobenacil.

4-Chlorobenacil (4-Chloro-1-phenoxyacetyl-2-methoxycarbonylaminobenzimidazole) is an experimental benzimidazole derivative primarily investigated for its anthelmintic properties[1]. Due to its complex ring structure and chlorinated functional groups, it presents specific environmental toxicity risks. Proper disposal must strictly adhere to the[2], which mandate stringent segregation, accumulation, and destruction methodologies[3].

Physicochemical & Regulatory Profile

To establish a compliant disposal strategy, we must first categorize the quantitative and regulatory parameters of the compound.

Parameter	Classification / Specification
Chemical Name	4-Chloro-1-phenoxyacetyl-2-methoxycarbonylaminobenzimidazole
Common Name	4-Chlorobenacil
CAS Registry Number	42784-16-7[4]
Molecular Formula	C17H14ClN3O4[4]
Hazard Classification	Toxic / Hazardous Pharmaceutical Waste
EPA Regulatory Framework	40 CFR Part 266 Subpart P (Non-creditable)[3]
Primary Disposal Method	High-Temperature Incineration (RCRA-permitted)[5]

Standard Operating Procedure (SOP): 4-Chlorobenacil Disposal

This step-by-step methodology ensures zero environmental release while maintaining a secure chain of custody from the laboratory bench to final destruction.

Phase 1: Segregation and Primary Containment

• Action: Collect all 4-Chlorobenacil solid waste, contaminated personal protective equipment (PPE), and residual solvent mixtures into chemically compatible, sealable containers. High-Density Polyethylene (HDPE) or amber borosilicate glass are the mandated materials[6].

• Causality: Benzimidazole derivatives can persist in the environment and exhibit significant aquatic toxicity. Segregating this compound from general biological or non-hazardous waste prevents cross-contamination. HDPE is chosen because it prevents chemical leaching and maintains structural integrity against the organic solvents often used to dissolve benzimidazoles during assays.

• Self-Validation Check: After sealing the container, inspect the exterior of the primary containment vessel using a 365 nm UV lamp. Benzimidazole derivatives typically exhibit distinct fluorescence; the absence of fluorescence on the container's exterior validates that no micro-particulate contamination occurred during transfer.

Phase 2: Labeling and SAA Accumulation

• Action: Explicitly label the container as "Hazardous Waste Pharmaceuticals" along with the accumulation start date[6]. Transfer the sealed container to a designated Satellite Accumulation Area (SAA) that is climate-controlled and shielded from direct ultraviolet light[7].

• Causality: Under the, healthcare and laboratory facilities must clearly demarcate non-creditable pharmaceutical waste[8]. Storing the waste in an SAA away from UV light prevents uncontrolled photodegradation of the chlorinated phenoxyacetyl moiety, which could otherwise generate unpredictable, volatile byproducts.

• Self-Validation Check: Weigh the sealed container before placing it in the SAA and document the mass in the SAA logbook. Re-weighing the container prior to final vendor pickup ensures zero mass loss, validating that the airtight seal has successfully prevented volatilization or leakage.

Phase 3: The Prohibition of Sewering

• Action: Absolutely no 4-Chlorobenacil waste—including highly dilute aqueous washings from glassware—may be disposed of down the laboratory drain[5].

• Causality: The EPA strictly prohibits the sewering of hazardous waste pharmaceuticals[8]. Introducing active pharmaceutical ingredients (APIs) into surface and drinking waters causes severe, cascading disruptions to aquatic and riparian ecosystems, as municipal water treatment plants are not equipped to filter out complex benzimidazole structures[8].

Phase 4: Final Disposal via RCRA Incineration

• Action: Transfer the accumulated waste to a licensed reverse distributor or a Resource Conservation and Recovery Act (RCRA)-permitted hazardous waste management facility for high-temperature incineration[9].

• Causality: High-temperature incineration (typically exceeding 1,000°C) is required to ensure the complete thermal destruction of the stable benzimidazole ring and the chlorinated functional groups. This prevents environmental persistence and eliminates the risk of secondary contamination.

• Self-Validation Check: Obtain and archive the Certificate of Destruction (CoD) from the RCRA-permitted facility. Cross-reference the manifest tracking numbers with your internal SAA logbook to close the chain of custody.

Accidental Spill Cleanup Protocol

In the event of an accidental release of 4-Chlorobenacil powder or solution on the laboratory bench:

• Containment: Immediately don fresh nitrile gloves, a fitted lab coat, and safety goggles.

• Dry Powder Spills: Do not dry-sweep, as this will aerosolize the active pharmaceutical ingredient. Instead, carefully cover the powder with a damp absorbent pad or use a HEPA-filtered vacuum dedicated to hazardous APIs.

• Liquid Spills: Apply an inert, non-reactive absorbent (e.g., vermiculite or diatomaceous earth) to the spill perimeter, working inward to prevent spreading.

• Decontamination: Wash the affected surface with a 10% bleach (sodium hypochlorite) solution, followed by a 70% ethanol wipe, to chemically degrade and lift any residual benzimidazole traces.

• Disposal: Place all cleanup materials, including the used PPE, into the HDPE hazardous waste container and proceed to Phase 2 of the SOP.

Disposal Workflow Visualization

Figure 1: Compliant segregation and disposal workflow for 4-Chlorobenacil waste.

References

• US Environmental Protection Agency (EPA). "Management of Hazardous Waste Pharmaceuticals." EPA.gov. Available at:[Link]

• US Environmental Protection Agency (EPA). "Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine." EPA.gov. Available at:[Link]

• American Chemical Society (ACS). "Hazardous Waste and Disposal." ACS.org. Available at:[Link]

• National Institutes of Health (NIH) / National Research Council. "Management of Waste." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. NCBI Bookshelf. Available at:[Link]

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• 2. epa.gov [epa.gov]
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• 8. epa.gov [epa.gov]
• 9. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comprehensive Guide to the Safe Handling of 4-Chlorobenzyl Chloride

Navigating the complexities of chemical synthesis requires a deep understanding of the reagents involved, not only in terms of their reactivity but also their potential hazards. This guide provides essential, immediate safety and logistical information for handling 4-Chlorobenzyl chloride (CAS 104-83-6), a versatile but hazardous reagent. While the initial query mentioned "4-Chlorobenacil," this appears to be a non-standard or erroneous chemical name. Given the structural similarities and the availability of robust safety data, this guide will focus on 4-Chlorobenzyl chloride, also known as α,4-dichlorotoluene, to ensure the highest level of safety and scientific accuracy. Adherence to these protocols is paramount for protecting laboratory personnel and the integrity of your research.

Hazard Identification and Risk Assessment: Understanding the Threat

4-Chlorobenzyl chloride is a corrosive and lachrymatory (tear-inducing) compound that presents multiple health risks.[1][2] It is harmful if swallowed, inhaled, or in contact with skin.[3][4][5] Furthermore, it may cause an allergic skin reaction and is suspected of causing genetic defects.[3][6] The compound is also toxic to aquatic life with long-lasting effects.[1][3] A thorough risk assessment is the first step in planning any experiment involving this chemical.

Key Hazards:

• Corrosive: Causes severe skin burns and eye damage.[6]

• Toxic: Harmful if swallowed, inhaled, or absorbed through the skin.[6]

• Sensitizer: May cause an allergic skin reaction upon repeated exposure.[1][3]

• Lachrymator: Vapors are irritating to the eyes and can cause tearing.[1][2]

• Suspected Mutagen: Suspected of causing genetic defects.[6]

• Environmental Hazard: Toxic to aquatic organisms.[1][3]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory to minimize the risk of exposure to 4-Chlorobenzyl chloride. The level of PPE required will depend on the scale and nature of the procedure.

PPE Selection Based on Task

The following table outlines the recommended PPE for various laboratory tasks involving 4-Chlorobenzyl chloride.

Task	Engineering Controls	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting	Chemical Fume Hood	Double gloves (nitrile inner, neoprene outer)	Safety goggles and a full-face shield	Chemical-resistant lab coat	If dust or aerosols are generated, a NIOSH-approved respirator with organic vapor cartridges is recommended.[7]
Solution Preparation/Reaction	Chemical Fume Hood	Double gloves (nitrile inner, neoprene outer)	Safety goggles and a full-face shield	Chemical-resistant lab coat	A NIOSH-approved respirator with organic vapor cartridges should be readily available for emergency use.[7]
Work-up and Purification	Chemical Fume Hood	Double gloves (nitrile inner, neoprene outer)	Safety goggles and a full-face shield	Chemical-resistant lab coat	A NIOSH-approved respirator with organic vapor cartridges should be readily available for emergency use.[7]
Handling Large Quantities (>50g)	Chemical Fume Hood	Double gloves (nitrile inner, neoprene outer)	Safety goggles and a full-face shield	Chemical-resistant apron over a lab coat	A NIOSH-approved full-face respirator with organic vapor cartridges is required.[7][8]
Spill Cleanup	Evacuate and Ventilate	Heavy-duty chemical resistant gloves (butyl rubber)	Full-face respirator with organic vapor cartridges	Chemical-resistant suit or coveralls	A self-contained breathing apparatus (SCBA) may be necessary for large spills.[1][2]

The Rationale Behind PPE Choices

• Double Gloving: An inner nitrile glove provides a good splash barrier, while an outer neoprene or butyl rubber glove offers extended resistance to chlorinated solvents. This combination protects against rapid breakthrough.

• Face Shield over Goggles: Safety goggles protect against splashes, but a full-face shield is crucial to protect the entire face from corrosive materials and lachrymatory vapors.

• Chemical-Resistant Lab Coat: A standard cotton lab coat is insufficient. A lab coat made of a chemical-resistant material like polyester or a blend is necessary to prevent skin contact.

• Respiratory Protection: Due to its toxicity upon inhalation and its lachrymatory nature, all work with 4-Chlorobenzyl chloride should be conducted in a certified chemical fume hood.[9] For situations with a higher risk of aerosolization or for emergency response, a respirator is essential.

Operational Plan: Step-by-Step Handling Procedures

A clear and well-rehearsed operational plan is critical for the safe handling of 4-Chlorobenzyl chloride.

Preparation and Weighing

• Work Area Preparation: Ensure the chemical fume hood is clean, uncluttered, and functioning correctly. Have all necessary equipment and reagents within the fume hood before starting.

• PPE Donning: Put on all required PPE as outlined in the table above before handling the chemical.

• Weighing: If weighing the solid, perform this task in the fume hood to minimize the risk of inhaling any dust. Use a tared, sealed container to transfer the chemical to the reaction vessel.

Reaction and Work-up

• Inert Atmosphere: If the reaction is sensitive to moisture, ensure a dry and inert atmosphere (e.g., nitrogen or argon).

• Addition: Add 4-Chlorobenzyl chloride to the reaction mixture slowly and in a controlled manner. Be aware of any potential exothermic reactions.

• Work-up: Quench the reaction carefully, preferably at a low temperature, to avoid any uncontrolled reactions.

• Extraction and Purification: Perform all liquid-liquid extractions and chromatographic purifications within the fume hood.

Disposal Plan: Responsible Waste Management

All waste contaminated with 4-Chlorobenzyl chloride must be treated as hazardous waste.[9]

Waste Segregation and Collection

• Solid Waste: Collect all contaminated solid waste, including gloves, paper towels, and disposable labware, in a designated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Collect all liquid waste containing 4-Chlorobenzyl chloride in a separate, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless the compatibility is known.

• Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

Decontamination

• Glassware: Decontaminate all glassware by rinsing with a suitable organic solvent (e.g., acetone or ethanol) in the fume hood. Collect the rinse as hazardous waste. Then, wash the glassware with soap and water.

• Work Surfaces: Decontaminate the work surface in the fume hood with a suitable solvent, followed by soap and water.

Emergency Procedures: Preparedness is Key

Accidents can happen, and a well-defined emergency plan is crucial.

Spills

• Minor Spill (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material like vermiculite or sand.[9]

  • Collect the absorbed material into a sealed, labeled hazardous waste container.[9]

  • Decontaminate the area with a suitable solvent and then soap and water.

• Major Spill (outside a fume hood):

  • Evacuate the immediate area.

  • Alert your institution's emergency response team.

  • Restrict access to the area.

  • Provide the emergency response team with the Safety Data Sheet (SDS) for 4-Chlorobenzyl chloride.[9]

Personal Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[1][2]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2]

Visual Workflow: PPE Selection for Handling 4-Chlorobenzyl Chloride

Caption: PPE Selection Workflow for 4-Chlorobenzyl Chloride.

References

• Cole-Parmer. Material Safety Data Sheet - 4-Chlorobenzyl Chloride, 99+% (GC). Available from: [Link]

• ChemDmart. Safety Data Sheet. Available from: [Link]

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• 2. 4-Chlorobenzyl chloride(104-83-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. 4-Chlorobenzyl chloride, 99+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
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